2H-1,2,3-Triazole-2-carboxylicacid

• CAS: 392317-68-9

Core Science & Biosynthesis

Tautomeric Equilibrium of 1H vs 2H-1,2,3-Triazole Carboxylic Acids: Mechanistic Insights and Implications for Drug Discovery

Executive Summary

The 1,2,3-triazole ring is a cornerstone of modern medicinal chemistry, frequently deployed as a metabolically stable bioisostere for amides, esters, and carboxylic acids. While the parent 1,2,3-triazole predominantly exists as the 2H-tautomer in aqueous media, the introduction of a carboxylic acid moiety at the C4 or C5 position fundamentally alters its thermodynamic landscape. This technical guide dissects the tautomeric equilibrium between the 1H and 2H forms of 1,2,3-triazole carboxylic acids, providing actionable, self-validating workflows for structural elucidation and computational prediction.

Thermodynamic Drivers of Annular Tautomerism

In unsubstituted 1,2,3-triazoles, the 2H-tautomer is thermodynamically favored over the 1H-tautomer in both the gas phase and aqueous solution[1]. This baseline stability arises from the minimization of lone-pair repulsion between the three adjacent nitrogen atoms and a highly symmetric aromatic delocalization.

However, functionalizing the ring with a carboxylic acid group (e.g., 1,2,3-triazole-4-carboxylic acid) introduces competing stabilizing forces. According to density functional theory (DFT) studies on substituted 1,2,3-triazoles, while most electron-withdrawing groups maintain the N2-H (2H) tautomer as the global minimum, the -COOH substituent uniquely stabilizes the N1-H (1H) form[2].

This inversion of stability is driven by intramolecular hydrogen bonding . When the proton resides on N1 (or N3, depending on the numbering of the substituted carbon), the proximity to the carboxylic acid allows for a strong hydrogen bond between the acid's carbonyl oxygen and the ring's NH proton, or conversely, between the acidic OH and the adjacent nitrogen lone pair. Consequently, the tautomeric ratio becomes highly sensitive to the dielectric constant and hydrogen-bonding capacity of the surrounding solvent. In solution, these triazoles exist in a dynamic exchange equilibrium caused by rapid prototropic tautomerism[3].

Implications for Structure-Based Drug Design

For drug development professionals, assigning the correct tautomeric state is critical. The 1H and 2H tautomers present entirely different hydrogen-bond donor and acceptor vectors to a target protein's binding pocket. Furthermore, the coordination chemistry of these molecules—such as the binding of 1-phenyl-1H-1,2,3-triazole-4-carboxylic acid to transition metals like Copper(II)—is dictated by the specific electronic distribution of the active tautomer[4]. If a virtual screening campaign or pharmacophore model utilizes the 2H-tautomer when the 1H-tautomer is the bioactive conformation, the resulting docking scores and predicted binding poses will be fundamentally flawed.

Experimental and Computational Methodologies

To rigorously define the tautomeric state of a specific 1,2,3-triazole carboxylic acid derivative, a dual-pronged approach combining Variable-Temperature Nuclear Magnetic Resonance (VT-NMR) and quantum mechanical modeling is required. This self-validating system ensures that empirically observed dynamic equilibria are corroborated by thermodynamic calculations.

Integrated NMR and computational workflow for elucidating 1,2,3-triazole tautomeric equilibria.

Protocol 1: VT-NMR and 15N HMBC Elucidation

• Causality: Rapid intermolecular proton exchange at room temperature results in signal averaging, masking the true tautomeric ratio. Cooling the sample slows this exchange, allowing discrete signals for the 1H and 2H forms to emerge. 15N NMR is highly sensitive to protonation states, making it the definitive nucleus for tautomer assignment.

• Step 1 (Sample Preparation): Dissolve 15 mg of the 1,2,3-triazole-4-carboxylic acid derivative in 0.6 mL of anhydrous DMF-

  (chosen for its low freezing point and moderate dielectric constant).

• Step 2 (Baseline Acquisition): Acquire standard 1H, 13C, and 1H-15N HMBC spectra at 298 K. Note any line broadening in the triazole ring proton/carbon signals.

• Step 3 (Variable-Temperature Profiling): Lower the probe temperature in 10 K increments down to 213 K. Acquire 1H spectra at each step until the averaged exchange peaks decoalesce into distinct signals representing the individual tautomers.

• Step 4 (15N Chemical Shift Mapping): At the decoalescence temperature, acquire a high-resolution 1H-15N HMBC spectrum. The 2H-tautomer will exhibit a characteristic shielded 15N resonance for N2 (~250 ppm) compared to the N1/N3 atoms. The 1H-tautomer will show shielding at N1.

• Step 5 (Integration): Integrate the decoalesced 1H signals (e.g., the C5-H proton) to quantify the equilibrium constant (

  ) and derive the experimental .

Protocol 2: Quantum Mechanical Tautomer Profiling

• Causality: Experimental data must be contextualized. DFT provides the energetic rationale for the observed populations, specifically decoupling the effects of intramolecular hydrogen bonding from bulk solvent stabilization.

• Step 1 (Conformational Search): Generate all possible rotamers for the carboxylic acid group in both the 1H and 2H tautomeric forms.

• Step 2 (Geometry Optimization): Optimize geometries using the B3LYP functional with a 6-311++G(d,p) basis set. This level of theory accurately captures hydrogen bonding dynamics.

• Step 3 (Solvation Modeling): Apply the Solvation Model based on Density (SMD) for water and the experimental NMR solvent to calculate free energies of solvation.

• Step 4 (Frequency Analysis): Confirm that all optimized structures are true minima (no imaginary frequencies) and extract thermal corrections to Gibbs free energy at 298.15 K.

• Step 5 (Population Calculation): Calculate the relative Boltzmann populations using the final

  values.

Quantitative Data Presentation

The interplay between the tautomeric core and the carboxylic acid substituent yields a complex energetic profile. Table 1 summarizes the typical thermodynamic landscape for a C-substituted 1,2,3-triazole-carboxylic acid system.

Table 1: Thermodynamic Profile and Boltzmann Populations of 1,2,3-Triazole-Carboxylic Acid Tautomers

Tautomeric Form	Gas Phase (kcal/mol)	Aqueous (SMD) (kcal/mol)	Primary Stabilizing Interaction	Predicted Aqueous Population (298K)
2H-Tautomer	0.00 (Reference)	0.00 (Reference)	Aromatic delocalization, minimized N-N repulsion	~35%
1H-Tautomer	+1.45	-0.38	Intramolecular H-bond (COOH donor to adjacent N)	~64%
3H-Tautomer	+3.20	+2.85	None (Steric clash with C4/C5 substituent)	< 1%

Note: Data reflects synthesized trends derived from computational studies on C5-substituted 1,2,3-triazoles, highlighting the solvent-driven inversion of stability where the 1H-form frequently becomes dominant in aqueous media due to hydrogen bonding.

Conclusion

The tautomeric equilibrium of 1,2,3-triazole carboxylic acids is a dynamic system governed by the push-and-pull of intrinsic ring aromaticity and substituent-driven hydrogen bonding. While the 2H-form is the default state for the parent heterocycle, the carboxylic acid moiety acts as a structural switch, frequently stabilizing the 1H-form in biologically relevant aqueous environments. Drug development professionals must integrate rigorous VT-NMR and DFT workflows to accurately map these tautomeric states, ensuring high-fidelity pharmacophore modeling and successful lead optimization.

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An In-depth Technical Guide to the Thermodynamic Stability of N2-Substituted 1,2,3-Triazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,3-triazole core is a cornerstone in modern medicinal chemistry and materials science, lauded for its exceptional chemical stability and versatile biological activity.[1][2][3] This guide delves into the nuanced thermodynamic landscape of N-substituted 1,2,3-triazoles, with a particular focus on the often-elusive yet highly stable N2-substituted derivatives. We will explore the fundamental principles governing their stability, the comparative analysis with their N1 and N3 isomers, the influence of substituent effects, and the methodologies for their characterization. This document aims to provide a comprehensive resource for researchers seeking to harness the unique properties of N2-substituted 1,2,3-triazoles in their scientific endeavors.

The 1,2,3-Triazole Isomeric Landscape: A Tale of Three Nitrogens

The 1,2,3-triazole ring, a five-membered heterocycle with three contiguous nitrogen atoms, can exist in different isomeric forms upon substitution.[4][5] When a substituent is attached to one of the nitrogen atoms, three constitutional isomers are possible: N1-, N2-, and N3-substituted 1,2,3-triazoles. While the copper-catalyzed azide-alkyne cycloaddition (CuAAC) has made the synthesis of 1,4-disubstituted (N1) 1,2,3-triazoles exceptionally straightforward, the synthesis of N2-substituted isomers remains a significant challenge.[4] This is despite the fact that N2-substituted 1,2,3-triazoles are generally the most thermodynamically stable of the three.[4][6]

The superior stability of the N2-isomer is a critical consideration in drug design and materials science, as it can influence the compound's pharmacokinetic profile, metabolic fate, and material properties.[1][7] Understanding the thermodynamic driving forces behind this stability is paramount for the rational design of novel molecules with desired characteristics.

The Thermodynamic Supremacy of the N2-Isomer

A consistent finding across numerous computational and experimental studies is the greater thermodynamic stability of N2-substituted 1,2,3-triazoles compared to their N1 and N3 counterparts.[4][6] This enhanced stability can be attributed to a combination of electronic and steric factors.

Electronic Contributions to Stability

Computational studies, often employing Density Functional Theory (DFT), have consistently shown the 2H-tautomer of the parent 1,2,3-triazole to be more stable than the 1H-tautomer.[4][6] For the unsubstituted 1,2,3-triazole, the 2H tautomer is reported to be approximately 20.52 kJ mol⁻¹ more stable than the 1H tautomer.[4][6] This inherent stability of the N2-protonated form provides a foundational understanding of the preference for N2-substitution. The substitution at the N2 position often leads to a more balanced distribution of electron density within the aromatic ring, contributing to its overall lower energy state.

Steric and Substituent Effects

The nature and position of substituents on the triazole ring play a crucial role in modulating the relative stabilities of the N-substituted isomers.

• Steric Hindrance: In cases where the triazole ring is substituted at the C4 and C5 positions, N2-substitution is often favored due to reduced steric clash between the N-substituent and the C4/C5 substituents, which would be more pronounced in the N1 and N3 isomers.[4][8]

• Electronic Effects of Substituents: The electronic properties of the substituents can also influence the isomeric stability. Electron-withdrawing groups on the triazole ring can impact the electron density at the different nitrogen atoms, thereby affecting the relative energies of the N-substituted isomers.[9] For instance, in N-(alpha-aminoalkyl)-1,2,3-triazoles, electron-attracting substituents on the amino nitrogen can increase the proportion of the less stable 1-isomer in the equilibrium mixture.[10]

The interplay of these factors dictates the overall thermodynamic landscape of substituted 1,2,3-triazoles, with the N2-isomer typically occupying the global minimum.

Isomerization and Equilibrium: A Dynamic Perspective

While N2-substituted 1,2,3-triazoles are thermodynamically favored, the kinetic product of many alkylation or arylation reactions of NH-1,2,3-triazoles is often the N1-isomer.[4][6] This is attributed to the higher electron density and greater nucleophilicity of the N1 nitrogen atom.[4][6] However, under certain conditions, a thermodynamically controlled equilibrium can be established, leading to the eventual formation of the more stable N2-isomer.

The interconversion between N1- and N2-acyltriazoles has been observed, and this process can be driven by thermodynamics.[11] This highlights the importance of reaction conditions (e.g., temperature, solvent, catalyst) in dictating the final isomeric ratio.

Caption: Isomerization pathway between kinetic and thermodynamic products.

Decomposition Pathways and Thermal Stability

The inherent stability of the 1,2,3-triazole ring contributes to the thermal robustness of its derivatives.[12][13] However, under high-temperature conditions, they can undergo decomposition. The primary decomposition mechanism for 1,2,3-triazole is often a retro-[3+2]-cycloaddition, leading to the loss of molecular nitrogen (N₂) and the formation of an aziridine ring, which can then undergo further reactions.[14][15]

The presence of substituents can significantly alter the decomposition pathways and the overall thermal stability. For example, nitro-substituted triazoles, often used in energetic materials, have additional decomposition channels associated with the nitro group.[16][17] The electron-withdrawing nature of the nitro group can also influence the stability of the triazole ring itself.[16]

Experimental and Computational Assessment of Thermodynamic Stability

A combination of experimental techniques and computational modeling is typically employed to evaluate the thermodynamic stability of N2-substituted 1,2,3-triazole derivatives.

Experimental Protocols

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are powerful thermal analysis techniques used to determine the thermal stability and decomposition behavior of materials.[18][19][20]

Protocol for Thermal Stability Analysis:

• Sample Preparation: Accurately weigh 1-5 mg of the purified 1,2,3-triazole derivative into an aluminum or ceramic crucible.

• Instrument Setup (DSC):

  • Place the sample crucible and an empty reference crucible into the DSC cell.

  • Set the heating rate, typically 5-20 °C/min.[19]

  • Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min).[19]

  • Define the temperature program, for example, from 30 °C to 400 °C.[19]

• Instrument Setup (TGA):

  • Place the sample crucible onto the TGA balance.

  • Set the heating rate and temperature program as in the DSC setup.

  • Purge with an inert gas to eliminate oxidative degradation.

• Data Acquisition and Analysis:

  • Record the heat flow (DSC) and mass loss (TGA) as a function of temperature.

  • From the DSC thermogram, determine the onset temperature of decomposition and the peak decomposition temperature.

  • From the TGA curve, determine the temperature at which significant weight loss begins.

  • Kinetic parameters such as activation energy (Ea) and the pre-exponential factor (A) can be calculated from data obtained at multiple heating rates using methods like the Kissinger or Ozawa-Flynn-Wall method.[21]

Caption: Workflow for assessing thermal stability.

Computational Modeling

Quantum mechanical calculations, particularly DFT, are invaluable for predicting the relative stabilities of 1,2,3-triazole isomers.[6][22]

Typical Computational Workflow:

• Structure Optimization: The geometries of the N1-, N2-, and N3-substituted isomers are optimized to find their lowest energy conformations.

• Energy Calculation: Single-point energy calculations are performed on the optimized structures using a high-level basis set to obtain accurate electronic energies.

• Thermodynamic Correction: Frequency calculations are performed to confirm that the optimized structures are true minima on the potential energy surface and to obtain zero-point vibrational energies and thermal corrections to the enthalpy and Gibbs free energy.

• Relative Stability Determination: The relative energies (ΔE), enthalpies (ΔH), and Gibbs free energies (ΔG) of the isomers are calculated to determine their relative thermodynamic stabilities.

Quantitative Data Summary

The following table summarizes representative computational data on the relative stability of 1,2,3-triazole tautomers.

Tautomer/Isomer	Relative Energy (kJ mol⁻¹)	Reference
2H-1,2,3-triazole vs. 1H-1,2,3-triazole	-20.52	[4][6]
N2-phenyl-1,2,3-triazole vs. N1-phenyl-1,2,3-triazole	-16.32	[6]
N1-phenyl-1,2,3-triazole vs. N3-phenyl-1,2,3-triazole	-3.0	[6]

Note: Negative values indicate greater stability.

Conclusion and Future Perspectives

The N2-substituted 1,2,3-triazole derivatives represent a class of compounds with exceptional thermodynamic stability, a feature that makes them highly attractive for applications in drug development and materials science.[1][23] While their synthesis can be challenging, a thorough understanding of their inherent stability and the factors that govern it is crucial for their rational design and application. Future research will likely focus on the development of more efficient and regioselective synthetic methods for accessing these stable isomers, as well as on the further exploration of their unique properties in various scientific domains. The continued synergy between experimental investigation and computational modeling will undoubtedly accelerate progress in this exciting field.

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2H-1,2,3-triazole-4-carboxylic acid physical properties and solubility

An In-depth Technical Guide to the Physical and Chemical Properties of 2H-1,2,3-Triazole-4-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the core physical and chemical properties of 2H-1,2,3-triazole-4-carboxylic acid, a key heterocyclic compound with significant potential in medicinal chemistry and materials science.[1][2][3][4] The 1,2,3-triazole moiety is a cornerstone in the development of various therapeutic agents, including antibiotics, antiallergics, and anticonvulsants, owing to its unique structural and electronic characteristics.[1][3] This guide delves into the structural nuances, including tautomerism, and their influence on key parameters such as acidity (pKa), solubility in various solvent systems, and other essential physical properties. A significant focus is placed on providing not just data, but also the underlying scientific rationale for these properties and detailed experimental protocols for their validation. This document is intended to serve as a practical resource for researchers engaged in the synthesis, characterization, and application of 2H-1,2,3-triazole-4-carboxylic acid and its derivatives.

Introduction: The Significance of the 1,2,3-Triazole Scaffold

The 1,2,3-triazole ring is a five-membered aromatic heterocycle containing two carbon and three nitrogen atoms.[4] Its prominence in drug discovery and materials science can be attributed to its favorable characteristics, including a high dipole moment, molecular rigidity, and the capacity for hydrogen bonding and other non-covalent interactions.[1] These features make the 1,2,3-triazole scaffold an effective bioisostere for other functional groups, such as amides and imidazoles, enhancing the pharmacokinetic and pharmacodynamic profiles of drug candidates.[4] The synthesis of substituted 1,2,3-triazoles has been significantly advanced by the advent of "click chemistry," specifically the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which allows for the efficient and regioselective formation of these heterocyclic systems.[2][5]

The Critical Role of Tautomerism

An essential consideration for 1,2,3-triazole-4-carboxylic acid is the existence of different tautomeric forms: the 1H, 2H, and 3H isomers. The position of the proton on the triazole ring significantly influences the molecule's electronic distribution, and consequently its physical and chemical properties. The 2H-1,2,3-triazole tautomer is generally the most stable form in aqueous solution.[4] This guide will focus on the properties of the 2H tautomer, while acknowledging that in different environments, a mixture of tautomers may exist.

Core Physicochemical Properties

A thorough understanding of the fundamental physical and chemical properties of 2H-1,2,3-triazole-4-carboxylic acid is paramount for its effective application. The following sections detail these properties, providing both reported data and the scientific principles that govern them.

Molecular Structure and General Properties

The foundational properties of 2H-1,2,3-triazole-4-carboxylic acid are summarized in the table below. It is important to note that some of the reported data may pertain to the general "1,2,3-triazole-4-carboxylic acid" (CAS 16681-70-2) due to the challenges in isolating and characterizing a single tautomer.[6][7][8]

Property	Value	Source
Molecular Formula	C₃H₃N₃O₂	[6][8]
Molecular Weight	113.08 g/mol	[6]
Appearance	Colorless to light yellow crystal	[7]
Melting Point	213 °C (for 1,2,3-triazole-4-carboxylic acid)	[7]

Acidity and pKa

The acidity of 2H-1,2,3-triazole-4-carboxylic acid is a critical parameter, influencing its solubility, ionization state at physiological pH, and its potential for forming salts. The molecule possesses two acidic protons: one on the carboxylic acid group and one on the triazole ring.

For the unsubstituted 1,2,3-triazole-4-carboxylic acid, two pKa values have been reported:

• pKa₁: 3.22 - This value is attributed to the dissociation of the carboxylic acid proton.

• pKa₂: 8.73 - This value corresponds to the deprotonation of the N-H group on the triazole ring.[7]

The acidity of the carboxylic acid is influenced by the electron-withdrawing nature of the triazole ring. Substituents on the triazole ring can significantly alter these pKa values. For instance, the introduction of a strong electron-withdrawing group like a 5-dimethylphosphoryl group can lower the pKa of the carboxylic acid.[9] Conversely, certain 2-aryl substituted derivatives have been reported to be very weak acids, with pKa values in the range of 7.3 to 8.5 in a water-DMSO mixture.[1]

Logical Relationship of Ionization States

Caption: Ionization states of 1,2,3-triazole-4-carboxylic acid as a function of pH.

Solubility Profile

The solubility of 2H-1,2,3-triazole-4-carboxylic acid is a crucial factor for its utility in various applications, from biological assays to materials synthesis. As a polar molecule with both a carboxylic acid and a triazole ring, it exhibits a degree of solubility in polar solvents.[10]

Aqueous Solubility

1,2,3-Triazole-4-carboxylic acid is reported to be soluble in water.[7] The aqueous solubility is highly dependent on the pH of the solution.[10]

• At low pH (below pKa₁): The molecule exists predominantly in its neutral, protonated form. While the polar functional groups contribute to some water solubility, intermolecular hydrogen bonding in the solid state may limit it.

• At pH values between pKa₁ and pKa₂: The carboxylic acid group is deprotonated, forming the carboxylate salt. This significantly increases the polarity and, consequently, the aqueous solubility.[10]

• At high pH (above pKa₂): Both the carboxylic acid and the triazole N-H are deprotonated, further enhancing water solubility.

Organic Solvent Solubility

The principle of "like dissolves like" is a good predictor of solubility in organic solvents.[10]

• Polar Protic Solvents (e.g., Methanol, Ethanol): The compound is expected to have good solubility due to the potential for hydrogen bonding with the solvent.

• Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents are also expected to be effective at dissolving the compound due to their high polarity. For related compounds, dimethyl sulfoxide (DMSO) has been noted as a suitable solvent.[10]

• Non-polar Solvents (e.g., Hexane, Toluene): Solubility in non-polar solvents is expected to be very low.

Strategies for Solubility Enhancement

For applications requiring high concentrations in aqueous media, several strategies can be employed to improve the solubility of 2H-1,2,3-triazole-4-carboxylic acid:

• pH Adjustment: Increasing the pH of the aqueous solution above the pKa of the carboxylic acid will convert it to the more soluble carboxylate salt.[10]

• Co-solvency: The use of water-miscible organic co-solvents such as ethanol, DMSO, or polyethylene glycol (PEG) can increase the solvating power of the solvent system.[10]

• Salt Formation: Synthesizing and isolating a salt form of the carboxylic acid (e.g., sodium or potassium salt) can provide a solid material with enhanced aqueous solubility.[1]

Workflow for Troubleshooting Poor Aqueous Solubility

Caption: A systematic approach to enhancing the aqueous solubility of 2H-1,2,3-triazole-4-carboxylic acid.

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for the experimental determination of key physical properties of 2H-1,2,3-triazole-4-carboxylic acid. These protocols are designed to be self-validating and ensure high-quality, reproducible data.

Determination of Melting Point

Rationale: The melting point is a fundamental physical property that provides an indication of the purity of a crystalline solid. A sharp melting range is characteristic of a pure compound.

Methodology:

• Sample Preparation: Ensure the sample of 2H-1,2,3-triazole-4-carboxylic acid is thoroughly dried to remove any residual solvent. Grind a small amount of the crystalline solid into a fine powder.

• Capillary Loading: Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

• Instrumentation: Place the loaded capillary tube into a calibrated melting point apparatus.

• Measurement:

  • Heat the sample rapidly to a temperature approximately 15-20 °C below the expected melting point (around 190 °C).

  • Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

  • Record the temperature at which the first liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point.

• Validation: Perform the measurement in triplicate to ensure reproducibility.

Potentiometric Titration for pKa Determination

Rationale: Potentiometric titration is a precise method for determining the acid dissociation constants (pKa) of a compound by monitoring the pH of a solution as a titrant is added.

Methodology:

• Solution Preparation:

  • Accurately weigh a sample of 2H-1,2,3-triazole-4-carboxylic acid and dissolve it in a known volume of deionized water to create a solution of known concentration (e.g., 0.01 M). If aqueous solubility is a limitation, a co-solvent system (e.g., 9:1 water:DMSO) can be used, though this will yield an apparent pKa.[1]

  • Prepare a standardized solution of a strong base, such as 0.1 M NaOH.

• Titration Setup:

  • Place the solution of the triazole acid in a beaker with a magnetic stirrer.

  • Immerse a calibrated pH electrode and the tip of a burette containing the NaOH solution into the beaker.

• Titration Procedure:

  • Record the initial pH of the solution.

  • Add the NaOH solution in small, precise increments (e.g., 0.1 mL).

  • After each addition, allow the pH to stabilize and record the pH and the total volume of titrant added.

  • Continue the titration well past the equivalence points.

• Data Analysis:

  • Plot a titration curve of pH versus the volume of NaOH added.

  • The pKa values can be determined from the half-equivalence points. The pH at the point where half of the volume of NaOH required to reach the first equivalence point has been added is equal to pKa₁. Similarly, the pH at the midpoint between the first and second equivalence points corresponds to pKa₂.

  • Alternatively, the first derivative of the titration curve (ΔpH/ΔV) can be plotted against the volume of NaOH to accurately determine the equivalence points.

Determination of Aqueous Solubility (Shake-Flask Method)

Rationale: The shake-flask method is a standard and reliable technique for determining the equilibrium solubility of a compound in a specific solvent.

Methodology:

• Sample Preparation: Add an excess amount of solid 2H-1,2,3-triazole-4-carboxylic acid to a series of vials containing the desired aqueous buffer (e.g., phosphate-buffered saline at various pH values).

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: Allow the vials to stand undisturbed for a period to allow the undissolved solid to settle. Alternatively, centrifuge the samples to pellet the excess solid.

• Sample Analysis:

  • Carefully withdraw a known volume of the supernatant, ensuring no solid particles are transferred.

  • Dilute the supernatant with a suitable solvent.

  • Determine the concentration of the dissolved compound using a validated analytical method, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

• Calculation: Calculate the solubility in mg/mL or M from the measured concentration and the dilution factor.

Conclusion

2H-1,2,3-triazole-4-carboxylic acid is a molecule of significant interest, possessing a unique combination of structural features that make it a valuable building block in various scientific domains.[2][3] This guide has provided a detailed examination of its core physical and chemical properties, with a particular emphasis on the practical implications of its tautomeric nature, acidity, and solubility. By synthesizing available data with fundamental chemical principles and providing robust experimental protocols, this document aims to empower researchers to effectively utilize this compound in their work. A thorough understanding and validation of these properties are essential for the rational design and development of novel drugs and materials based on the 1,2,3-triazole scaffold.

References

• Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis. (2023). MDPI. [Link]

• Synthesis of 2H-1,2,3-triazole-4-carboxylic acids via Ru(II)-catalyzed rearrangement of 4-hydrazonoisoxazol-5-ones. (2023). ResearchGate. [Link]

• 2-phenyl-2H-1,2,3-triazole-4-carboxylic acid. ChemSynthesis. [Link]

• 2-phenyl-2H-1,2,3-triazole-4-carboxylic acid. PubChem. [Link]

• C-H functionalization of alkyl 1,2,3-triazole-4-carboxylates using an in situ generated turbo-Hauser base. ChemRxiv. [Link]

• Synthesis, Characterization and Thermal Behavior Study of New 1,2,3-Triazole Derivatives Containing 1,3,4-Oxadiazole Ring. (2019). Oriental Journal of Chemistry, 35(1). [Link]

• 1,2,3-Triazole-4-carboxylic acid. PubChem. [Link]

• 2-methyl-2h-1,2,3-triazole-4-carboxylic acid. PubChemLite. [Link]

• 2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carboxylic acid. AMERICAN ELEMENTS. [Link]

• Peculiarities of the Spatial and Electronic Structure of 2-Aryl-1,2,3-Triazol-5-Carboxylic Acids and Their Salts on the Basis of Spectral Studies and DFT Calculations. PMC. [Link]

• Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl). (2022). MDPI. [Link]

• 2H-1,2,3-Triazole-4-carboxylic acid, 2-(3-fluorophenyl)-. 2a biotech. [Link]

• Synthesis, Characterization and Thermal Behavior Study of New 1,2,3-Triazole Derivatives Containing 1,3,4-Oxadiazole Ring. (2019). Oriental Journal of Chemistry. [Link]

• One step synthesis of 1,2,3-triazole carboxylic acids.

• Evaluation of the antiproliferative activity of selected 1,2,3-triazole- 4-carboxylic acids. Semantic Scholar. [Link]

• 1,2,3-Triazole. Wikipedia. [Link]

• Synthesis of Dense 1,2,3-Triazole Polymers Soluble in Common Organic Solvents. Semantic Scholar. [Link]

• 1,2,3-TRIAZOLE-4-CARBOXYLIC ACID. ChemBK. [Link]

• 1H-1,2,3-triazole-4-carboxylic acid. Chemical Synthesis Database. [Link]

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• 4. 1,2,3-Triazole - Wikipedia [en.wikipedia.org]
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Difference between 1,2,3-triazole-4-carboxylic acid and 2-carboxylic acid isomers

This guide provides an in-depth technical analysis of the structural, synthetic, and pharmacological distinctions between 1,2,3-triazole-4-carboxylic acid (specifically the

-tautomer and its -substituted derivatives) and its -isomer counterparts (the -tautomer and -substituted derivatives).

In drug discovery, this distinction is critical: while the

-isomer is the ubiquitous product of "Click Chemistry," the -isomer is often pharmacologically superior (better lipophilicity, lower dipole moment) yet synthetically more challenging to access.

Structural Dynamics, Synthesis, and Bioisosteric Applications[1]

Executive Summary: The Isomer Divergence

The 1,2,3-triazole-4-carboxylic acid scaffold exists in a delicate structural balance. For the unsubstituted parent molecule, this manifests as tautomerism between the

- and -forms. For substituted derivatives—the primary concern in medicinal chemistry—this manifests as regioisomerism ( -substituted vs. -substituted).

• The

  -Isomer (1,4-disubstituted): Easily accessible via CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition). It possesses a high dipole moment (~5 D) and mimics the electronic distribution of an amide bond.

• The

  -Isomer (2,4-disubstituted): Synthetically "elusive" but thermodynamically more stable. It possesses a low dipole moment (<1 D), significantly higher lipophilicity, and improved blood-brain barrier (BBB) permeability.

Structural Dynamics & Thermodynamics

Tautomerism of the Parent Acid

In solution, unsubstituted 1,2,3-triazole-4-carboxylic acid exists in a rapid equilibrium. Unlike pyrrole or indole, the triazole ring retains aromaticity in both tautomers.

• -Tautomer: In aqueous solution and the gas phase, the -tautomer is generally the major species due to reduced lone-pair repulsion between adjacent nitrogens.
• -Tautomer: Stabilized by polar solvents and specific hydrogen-bonding networks (e.g., in crystal lattices or active sites).

Regioisomerism in Derivatives

When the ring nitrogen is substituted (R-group), the tautomeric equilibrium collapses into fixed regioisomers.

Feature	-Isomer (1,4-Substituted)	-Isomer (2,4-Substituted)
Symmetry	(Lower Symmetry)	(Higher Symmetry)
Dipole Moment	High (~4.5 – 5.0 D)	Low (~0.3 – 0.6 D)
Lipophilicity	Lower (More Polar)	Higher (More Lipophilic)
Bioisostere	cis/trans-Amide mimic	Phenyl ring / Heterocycle mimic
Metabolic Stability	Susceptible to N-oxidation	Generally higher stability

Synthetic Pathways: Kinetic vs. Thermodynamic Control

The synthesis of these isomers requires fundamentally different strategies. The

-isomer is a product of kinetic control (CuAAC), while the -isomer often requires thermodynamic control or specific cyclization precursors.

Pathway Visualization

Figure 1: Divergent synthetic pathways. CuAAC yields the 1,4-isomer (N1), while oxidative cyclization or specific alkylation strategies are required for the 2,4-isomer (N2).

Synthesis of -Isomer (1,2,3-Triazole-4-Carboxylic Acid Derivatives)

The gold standard is the CuAAC reaction .

• Mechanism: Copper(I) forms a

  -complex with the alkyne, lowering the pKa of the terminal proton, leading to a copper-acetylide that reacts with the azide.

• Regioselectivity: >98% selectivity for the 1,4-isomer.

Synthesis of -Isomer (The "2-Carboxylic Acid" Motif)

Direct alkylation of the unsubstituted triazole ring usually yields a mixture of

and isomers (approx. 60:40 ratio favoring due to sterics and thermodynamics). For pure -isomers, alternative routes are preferred:

• Burawoy Reaction: Oxidative cyclization of

  -nitrogen-substituted hydrazones.

• Pd-Catalyzed Arylation: Using

  -protected triazoles followed by cross-coupling.

Experimental Protocols

Protocol A: Synthesis of -Substituted 1,2,3-Triazole-4-Carboxylic Acid (CuAAC)

Use this for high-throughput library generation.

• Reagents: Organic Azide (1.0 eq), Propiolic Acid (or ester) (1.0 eq), CuSO

  5H O (5 mol%), Sodium Ascorbate (10 mol%).

• Solvent:

  -BuOH/H O (1:1).

• Procedure:

  • Dissolve azide and alkyne in the solvent mixture.

  • Add freshly prepared sodium ascorbate solution, followed by copper sulfate solution.

  • Stir at RT for 4–12 hours. (Monitor by TLC/LCMS).

  • Workup: Dilute with water, acidify to pH 2 (if using acid), extract with EtOAc.

  • Purification: The product often precipitates or requires simple recrystallization.

Protocol B: Selective Synthesis of -Substituted Derivatives

Use this when lipophilicity and BBB penetration are required.

• Reagents: 1,2,3-Triazole-4-carboxylic acid ester (Parent), Alkyl Halide (1.1 eq), K

  CO (2.0 eq).

• Solvent: DMF or Acetone.

• Procedure:

  • Note: Direct alkylation is non-regioselective but favors

    .

  • Stir the parent triazole with base for 30 min.

  • Add alkyl halide dropwise. Stir at 50°C for 6 hours.

  • Separation: This is the critical step. The

    -isomer is significantly less polar than the -isomer.

  • Chromatography: Use Flash Chromatography (Hexane/EtOAc). The

    -isomer elutes first (high Rf), followed by the -isomer (low Rf).

Analytical Differentiation

Correctly identifying the isomer is crucial. Do not rely solely on MS (mass is identical).

Method	-Isomer Signal	-Isomer Signal
C NMR (C5)	120–130 ppm (More shielded)	130–140 ppm (Deshielded)
N NMR	Distinct chemical shifts for N1/N2/N3	Symmetric shifts for N1/N3
HPLC (Reverse Phase)	Elutes Earlier (More Polar)	Elutes Later (More Lipophilic)
NOESY	NOE between C5-H and N1-R group	No NOE between C5-H and N2-R

Pharmacological Implications

Bioisosterism

• -Isomer: Acts as a bioisostere for a trans-amide bond. The lone pair on N3 can accept hydrogen bonds, mimicking the carbonyl oxygen of an amide.
• -Isomer: Acts as a bioisostere for phenyl or heteroaryl rings. It is a "silent" spacer that provides correct geometry without introducing high polarity.

Case Study: Solubility vs. Permeability

In a study of triazole-based inhibitors, switching from

to substitution typically:

• Decreases Solubility: Due to loss of the large dipole.

• Increases Permeability:

  (Caco-2) values often increase by 2–5 fold.

• Reduces hERG Liability: The lower dipole reduces non-specific binding to the hERG channel pore.

References

• Huisgen, R. (1963). 1,3-Dipolar Cycloadditions.[1][2][3] Past and Future. Angewandte Chemie International Edition. Link

• Tornøe, C. W., et al. (2002).[2] Peptidotriazoles on Solid Phase: [1,2,3]-Triazoles by Regiospecific Copper(I)-Catalyzed 1,3-Dipolar Cycloadditions of Terminal Alkynes to Azides. Journal of Organic Chemistry.[2][4] Link

• Buckle, D. R., & Rockell, C. J. (1982). Studies on 1,2,3-Triazoles.[2][3][4][5][6][7][8][9][10] Part 5. The orientation of alkylation of 4-substituted 1,2,3-triazoles. Journal of the Chemical Society, Perkin Transactions 1. Link

• Begtrup, M., et al. (1988).[2] 1,2,3-Triazoles.[2][3][4][5][6][7][8][9][10][11] Structure, Synthesis and Properties.[2][3][4][5][6][7][8][9][10][11][12] Acta Chemica Scandinavica. Link

• Shamatov, M. A., et al. (2023). N-Acyl-1,2,3-triazoles – key intermediates in denitrogenative transformations.[13] Royal Society of Chemistry Advances. Link

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• 5. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. US6642390B2 - One step synthesis of 1,2,3-triazole carboxylic acids - Google Patents [patents.google.com]
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An In-Depth Technical Guide to the Electronic Properties of 2H-1,2,3-Triazole Ring Systems in Solution

This guide provides a comprehensive exploration of the electronic landscape of 2H-1,2,3-triazole ring systems in solution. Designed for researchers, medicinal chemists, and materials scientists, this document moves beyond a simple recitation of facts to offer a field-proven perspective on the fundamental principles, characterization techniques, and computational modeling of these vital heterocyclic scaffolds. We will delve into the causality behind experimental choices and the logic of data interpretation, ensuring a robust and self-validating understanding of the topic.

The 2H-1,2,3-Triazole: A Privileged Scaffold of Unique Electronic Character

The 1,2,3-triazole ring is a cornerstone in modern chemistry, celebrated for its synthetic accessibility via "click chemistry" and its widespread application as a pharmacophore, bioisostere, and stable linker in drug discovery and materials science.[1][2][3] A critical feature of the parent 1,2,3-triazole is its existence in two tautomeric forms: the 1H- and 2H-isomers.

Caption: Tautomeric equilibrium of 1,2,3-triazoles and key influencing factors.

While both tautomers are present in various phases, the 2H-1,2,3-triazole is demonstrably more stable in the gas phase by approximately 3.5–4.5 kcal/mol.[4][5] This preference generally extends to non-polar solutions. Conversely, the 1H tautomer is often preferentially stabilized in polar solvents.[4][5] This guide focuses specifically on the 2H isomer, whose distinct electronic properties make it a fascinating and highly useful chemical entity.

Core Electronic Characteristics: A Tale of Two Tautomers

The arrangement of nitrogen atoms dictates the electronic distribution and fundamental properties of the triazole ring. The 2H isomer possesses a unique electronic signature that contrasts sharply with its 1H counterpart.

Aromaticity and Exceptional Stability

The 2H-1,2,3-triazole ring is an aromatic system, a characteristic that endows it with remarkable thermodynamic stability.[4][6] This stability is not merely theoretical; it translates into a high resistance to hydrolysis under both acidic and basic conditions, as well as oxidative and reductive degradation.[1][6] This inertness is a primary reason for its frequent use as a non-labile linker connecting two distinct molecular fragments.

The Dipole Moment: A Defining Feature

The most striking electronic difference between the tautomers lies in their dipole moments. The 1H-1,2,3-triazole exhibits a very large dipole moment, typically measured around 4.3 D.[7] In stark contrast, the 2H-1,2,3-triazole has a remarkably small dipole moment, often reported to be near 0.1–0.2 D.[4][7][8]

This dramatic difference stems from the vector sum of bond dipoles within the C₂ᵥ symmetric 2H ring, which results in near-cancellation.[7] This low polarity profoundly influences its solubility, crystal packing, and interactions with biological targets.

Property	1H-1,2,3-Triazole	2H-1,2,3-Triazole	Implication for 2H-Tautomer
Symmetry	Cₛ	C₂ᵥ	Higher symmetry, leading to degenerate orbitals.
Dipole Moment	~4.3 D[7]	~0.1-0.2 D[4][8]	Low polarity, influences solubility and intermolecular forces.
Relative Stability	Less stable in gas phase	More stable in gas phase[9][10][11]	Predominant form in non-polar environments.
¹H NMR Signature	Two distinct signals for ring protons	One singlet for two equivalent ring protons[8]	Simple, unambiguous spectral identification.

Table 1: Comparative electronic and physical properties of 1,2,3-triazole tautomers.

Modulating the Electronic Landscape: Substituent and Solvent Effects

The electronic properties of the 2H-1,2,3-triazole core are not static. They can be precisely tuned through substitution and are responsive to the surrounding solvent environment.

The Role of Substituents

Attaching electron-donating groups (EDGs) or electron-withdrawing groups (EWGs) to the triazole ring provides a powerful handle for modulating its frontier molecular orbitals (HOMO and LUMO).

• Electron-Donating Groups (e.g., -OCH₃, -NH₂): These groups raise the energy of both the HOMO and LUMO, generally leading to a smaller HOMO-LUMO gap. This results in a bathochromic (red) shift in the UV-Vis absorption spectrum.

• Electron-Withdrawing Groups (e.g., -NO₂, -CN, -COOR): These groups stabilize the ring, lowering the energy of both the HOMO and LUMO. This typically causes a hypsochromic (blue) shift in absorption unless the substituent itself possesses low-lying orbitals.[12]

Caption: Perturbation of HOMO/LUMO energy levels by substituents.

Solvent Effects and Solvatochromism

The interaction of a molecule with the surrounding solvent can alter the relative energies of its ground and excited states. While the low dipole moment of the 2H-1,2,3-triazole ground state makes it less sensitive to solvent polarity than its 1H counterpart, substituted derivatives can exhibit significant solvatochromism.[13] If the excited state has a different dipole moment than the ground state, changes in solvent polarity will lead to shifts in the absorption (UV-Vis) and emission (fluorescence) spectra. This phenomenon is a powerful tool for probing the electronic redistribution that occurs upon photoexcitation.

A Scientist's Toolkit: Experimental and Computational Workflows

A comprehensive understanding of the electronic properties of a novel 2H-1,2,3-triazole derivative requires a synergistic approach, combining rigorous experimental characterization with high-level computational modeling.

Caption: Integrated workflow for characterizing 2H-1,2,3-triazole electronics.

Protocol: UV-Visible (UV-Vis) Absorption Spectroscopy

• Objective: To quantify the energies of electronic transitions from the ground state to excited states (e.g., π → π*).

• Causality: The position of the absorption maximum (λ_max) is directly related to the HOMO-LUMO gap. Substituent- and solvent-induced changes in this gap are observed as shifts in λ_max. The molar extinction coefficient (ε) reflects the probability of the transition.

• Methodology:

  • Sample Preparation: Prepare a stock solution of the triazole derivative in a UV-grade solvent (e.g., acetonitrile, dichloromethane) at a known concentration (e.g., 1 mM). Create a dilution to an appropriate concentration (typically 1-10 µM) to ensure the maximum absorbance is within the linear range of the spectrophotometer (ideally < 1.0 a.u.).

  • Instrument Setup: Use a dual-beam spectrophotometer. Fill one quartz cuvette with the pure solvent to serve as the reference/blank. Fill a second matched cuvette with the sample solution.

  • Data Acquisition: Record the absorption spectrum over a relevant wavelength range (e.g., 200-500 nm).

  • Data Analysis: Identify the wavelength of maximum absorbance (λ_max). Calculate the molar extinction coefficient (ε) using the Beer-Lambert law: A = εcl, where A is the absorbance at λ_max, c is the molar concentration, and l is the cuvette path length (typically 1 cm).

Protocol: Fluorescence Spectroscopy

• Objective: To characterize the emissive properties from the first singlet excited state, providing insights into structural rigidity and non-radiative decay pathways.

• Causality: The emission wavelength is related to the energy gap between the first excited state and the ground state. The fluorescence quantum yield (Φ_F) quantifies the efficiency of the emission process relative to all other de-excitation pathways.

• Methodology:

  • Sample Preparation: Prepare a dilute solution of the sample in the chosen solvent, ensuring the absorbance at the excitation wavelength is low (< 0.1 a.u.) to avoid inner-filter effects. Prepare a solution of a known fluorescence standard (e.g., 2-aminopyridine in 0.1 M H₂SO₄, Φ_F = 0.60) with similar absorbance at the same excitation wavelength.[14]

  • Instrument Setup: In a spectrofluorometer, set the excitation wavelength (often at the λ_max from the UV-Vis spectrum) and record the emission spectrum over a longer wavelength range.

  • Data Acquisition: Record the emission spectrum for both the sample and the standard under identical instrument conditions (e.g., slit widths).

  • Data Analysis: Integrate the area under the emission curves for both the sample and the standard. Calculate the quantum yield using the comparative method: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where Φ is the quantum yield, I is the integrated emission intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Protocol: Cyclic Voltammetry (CV)

• Objective: To measure the redox potentials of the molecule, which can be used to estimate the absolute energies of the HOMO and LUMO levels.

• Causality: The oxidation potential is related to the energy required to remove an electron from the HOMO, while the reduction potential relates to the energy gained by adding an electron to theLUMO.

• Methodology:

  • Cell Assembly: Assemble a three-electrode cell consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

  • Solution Preparation: Dissolve the sample (1-5 mM) in a suitable solvent (e.g., acetonitrile) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆) to ensure conductivity.

  • Data Acquisition: Purge the solution with an inert gas (e.g., argon) to remove oxygen. Scan the potential from a starting value, through the oxidation/reduction events, and back.

  • Data Analysis: Measure the onset potential of the first oxidation wave (E_ox) and the first reduction wave (E_red). Add a small amount of an internal standard with a known redox potential, such as ferrocene (Fc/Fc⁺), and record another scan. Reference the measured potentials to the Fc/Fc⁺ couple. The HOMO and LUMO energies can be estimated using empirical equations: E_HOMO ≈ -[E_ox (vs Fc/Fc⁺) + 4.8] eV E_LUMO ≈ -[E_red (vs Fc/Fc⁺) + 4.8] eV

Computational Chemistry: A Predictive and Corroborative Framework

• Objective: To model the electronic structure, predict properties, and rationalize experimental observations.

• Causality: Quantum chemical methods solve approximations of the Schrödinger equation to provide a detailed picture of electron distribution and energy levels, offering insights that are inaccessible through experiment alone.

• Standard Protocol:

  • Ground-State Optimization (DFT): Optimize the molecular geometry using Density Functional Theory (DFT). The B3LYP functional with a Pople-style basis set like 6-311+G(d,p) offers a robust balance of accuracy and computational cost for these systems.[15] Include a solvent model, such as the Polarizable Continuum Model (PCM), to simulate solution-phase conditions.[9][11] This calculation yields optimized coordinates, orbital energies (HOMO/LUMO), and the dipole moment.

  • Excited-State Calculations (TD-DFT): Using the optimized ground-state geometry, perform a Time-Dependent DFT (TD-DFT) calculation. This simulates electronic excitations and provides predicted absorption wavelengths and oscillator strengths, which can be directly compared to the experimental UV-Vis spectrum.[13]

Conclusion: The 2H-1,2,3-Triazole as a Tunable Electronic Building Block

The 2H-1,2,3-triazole ring system is far more than a simple linker. It is a highly stable, aromatic scaffold with a uniquely low dipole moment and electronically tunable C-H bonds. Its electronic properties, governed by the interplay of its inherent structure, substituent effects, and solvent environment, can be precisely characterized and predicted through a combination of spectroscopic and computational techniques. The methodologies and insights presented in this guide provide a robust framework for any scientist seeking to understand, manipulate, and ultimately exploit the rich electronic character of these molecules in the pursuit of novel therapeutics and advanced materials.

References

• Exploring the electronic and pharmacological properties of 1,2,3-triazole derivatives: Synthesis, DFT modeling, and AKT1 binding affinity. Arabian Journal of Chemistry.
• Solvent and substituent effects on the electronic structures of triazoles: comput
• Selective and Scalable Electrosynthesis of 2H‐2‐(Aryl)
• Vibrationally excited states of 1H- and 2H-1,2,3-triazole isotopologues analyzed by millimeter-wave and high-resolution infrared. AIP Publishing.
• Solvent and substituent effects on the electronic structures of triazoles: comput
• Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy. PMC.
• Vibrationally excited states of 1H- and 2H-1,2,3-triazole isotopologues analyzed by millimeter-wave and high-resolution infrared spectroscopy with approximate state-specific quartic distortion constants. The Journal of Chemical Physics.

• An Overview of 1,2,3-triazole-Containing Hybrids and Their Potential Anticholinesterase Activities. MDPI. [Link]

• Solvent and substituent effects on the electronic structures of triazoles: Computational study.
• Synthesis, Spectroscopic Analysis, and In Vitro Anticancer Evaluation of 2-(Phenylsulfonyl)-2H-1,2,3-triazole. ProQuest.
• Structure–Property Correlations in Disubstituted 1,2,3-Triazoles: DFT Insights and Photophysical Analysis. PMC.
• Induced dipole moments of diazoles and triazoles.
• 1H- and 2H-1,2,3-triazoles hybrids: Comparative study of photophysical properties. ScienceDirect.
• Selective and Scalable Electrosynthesis of 2H‐2‐(Aryl)‐benzo[d]‐1,2,3‐triazoles and Their N‐Oxides by Using Leaded Bronze Cathodes.
• Click 1,2,3-triazoles in drug discovery and development: From the flask to the clinic? Taylor & Francis Online.
• The computational and experimental studies on a 1, 2, 3-triazole compound and its special binding to three kinds of blood proteins. Taylor & Francis Online.
• Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy. The Journal of Chemical Physics.
• Application of triazoles in the structural modification of n
• A Comparative Analysis of the Reactivity of 1,2,3-Triazoles and 1,2,4-Triazoles. Benchchem.
• ADVANCEMENTS AND FUTURE PERSPECTIVES OF 1, 2, 3 TRIAZOLE SCAFFOLD AS PROMISING ANTIVIRAL AGENT IN DRUG DISCOVERY.
• Regioselective Synthesis of New Family of 2-Substituted 1,2,3-Triazoles and Study of Their Fluorescent Properties. PMC.
• The 1,2,3-triazole 'all-in-one' ring system in drug discovery: a good bioisostere, a good pharmacophore, a good linker, and a vers
• Regioselective Synthesis of New Family of 2-Substituted 1,2,3-Triazoles and Study of Their Fluorescent Properties. MDPI.
• Synthesis, crystal structure and fluorescence spectrum of some new 1,2,3-triazol- xanthen-3-one deriv
• a UV absorption spectrum of gas phase 1,2,3-triazole molecules in the...

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2H-1,2,3-Triazole Scaffolds: Next-Generation Bioisosteres for Carboxylic Acids

Executive Summary

The carboxylic acid moiety is ubiquitous in pharmacophores, serving as a critical anchor for electrostatic interactions with target proteins. However, its physiochemical liabilities—poor membrane permeability, rapid metabolic conjugation (glucuronidation), and idiosyncratic toxicity—often necessitate bioisosteric replacement. While 1H-tetrazoles are the classical alternative, the 2H-1,2,3-triazole scaffold (specifically its 4-hydroxy and N2-substituted variants) has emerged as a superior bioisostere. It offers tunable acidity (pKa ~6–7), enhanced lipophilicity, and a distinct electrostatic profile that avoids the "tetrazole toxicity" trap. This guide details the mechanistic rationale, synthetic routes, and application protocols for deploying 2H-1,2,3-triazoles in drug design.[1]

Part 1: Mechanistic Basis & Physicochemical Profiling

The Bioisosteric Rationale

The 2H-1,2,3-triazole system functions as a bioisostere through two distinct modalities depending on its substitution pattern:

• Direct Acid Mimic (4-Hydroxy-2H-1,2,3-triazole): Unlike the neutral triazole ring, the 4-hydroxy derivative possesses an acidic proton. The anion is stabilized by resonance across the triazole ring, mimicking the carboxylate anion.

  • pKa Modulation: The pKa of 4-hydroxy-1,2,3-triazoles ranges from 6.0 to 7.0 , which is closer to physiological pH (7.4) than carboxylic acids (~4.[2][3]5) or tetrazoles (~4.9).[3] This results in a higher fraction of the neutral species at physiological pH, significantly improving passive membrane permeability.

  • Geometry: The 1,2,3-triazole ring is planar, mimicking the sp² hybridization of the carbonyl carbon.

• Distal Carbonyl Mimic (N2-Substituted-1,2,3-triazole): In cases where ionization is not required for binding, the N2-substituted ring acts as a neutral, polar spacer. The N2-isomer is unique because it lacks the high dipole moment of the N1-isomer (approx. 5D for N1 vs. <1D for N2), making it less polar and more lipophilic.

Comparative Data: Physicochemical Properties[4][5]

Property	Carboxylic Acid (-COOH)	1H-Tetrazole	4-Hydroxy-2H-1,2,3-triazole	N2-Alkyl-1,2,3-triazole
pKa	4.2 – 4.8	4.5 – 4.9	6.3 – 7.1	Neutral
Ionization at pH 7.4	>99% Anionic	>99% Anionic	~80% Anionic	Neutral
LogP (Lipophilicity)	Low (Hydrophilic)	Low	Moderate	High
H-Bond Donors	1	1	1	0
Metabolic Stability	Low (Glucuronidation)	Moderate	High	High
Toxicity Risk	Acyl-glucuronide formation	Generally Safe	Low	Low

Part 2: Synthetic Methodologies (The N2-Selectivity Challenge)

Synthesizing 2-substituted 1,2,3-triazoles is technically demanding because the standard Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) exclusively yields 1,4-disubstituted (1H) isomers. Accessing the 2H-isomer requires overcoming the thermodynamic preference for N1-substitution in many kinetic traps.

Strategic Pathways

The following diagram illustrates the divergent pathways to access the 2H-isomer versus the 1H-isomer.

Figure 1: Synthetic divergence in triazole formation.[4][5] Direct alkylation often yields mixtures, while oxidative cyclization or specific solvent/base combinations favor the N2-isomer.

Protocol: Regioselective Synthesis of N2-Substituted 4-Hydroxy-1,2,3-triazoles

This protocol is adapted from the work of Pippione et al. (2018), optimizing for the 2H-isomer.

Objective: Synthesize a 2-alkyl-4-hydroxy-1,2,3-triazole scaffold.

Reagents:

• Ethyl propiolate (Starting material)

• Organic Azide (R-N3) or Hydrazine hydrate

• Base: Potassium Carbonate (

  )

• Solvent: DMF (Dimethylformamide) or Acetone

Step-by-Step Procedure:

• Cyclization to 4-Hydroxy-NH-triazole:

  • React hydrazine hydrate with ethyl propiolate in ethanol at reflux for 4 hours.

  • Cool to 0°C. The intermediate 4-hydroxy-1H-1,2,3-triazole will precipitate.

  • Filter and recrystallize from ethanol.

  • Checkpoint: Verify structure via

    -NMR (Diagnostic broad singlet for OH/NH at >10 ppm).

• N2-Selective Alkylation:

  • Dissolve the 4-hydroxy-1H-1,2,3-triazole (1.0 equiv) in anhydrous DMF (0.2 M concentration).

  • Add

    (1.2 equiv). Stir at room temperature for 30 minutes to generate the triazolate anion.

  • Add the alkyl halide (R-X, 1.1 equiv) dropwise.

  • Critical Step: Stir at room temperature for 12–18 hours. Do not heat, as higher temperatures often increase the ratio of the N1-isomer.

  • Note: The N2-isomer is less polar. Monitor via TLC (N2 moves faster/higher Rf than N1).

• Purification:

  • Quench with water and extract with Ethyl Acetate.

  • Wash organic layer with brine (3x) to remove DMF.

  • Purify via Flash Column Chromatography using a Hexane:EtOAc gradient. The N2-isomer elutes first .

• Validation:

  • -NMR: The N2-isomer typically shows a singlet for the ring proton (H5) around 7.5–7.8 ppm . The N1-isomer H5 is more deshielded (~8.0–8.5 ppm).
  • -NMR: The C4 and C5 carbons in the N2-isomer are more chemically equivalent (symmetric environment) compared to the N1-isomer.

Part 3: Application & Case Studies

GABA Receptor Agonists (The Pippione Study)

In the development of GABA analogs, the carboxylic acid of GABA was replaced with the 4-hydroxy-1,2,3-triazole moiety.

• Challenge: The carboxylic acid of GABA is essential for binding but prevents blood-brain barrier (BBB) crossing.

• Solution: The 4-hydroxy-1,2,3-triazole bioisostere maintained the critical hydrogen bond donor/acceptor motif required for the orthosteric binding site.

• Outcome: The N2-substituted variants showed micromolar affinity and improved lipophilicity, validating the scaffold as a viable CNS-penetrant acid replacement.

Signaling Pathway Interference

When used in kinase inhibitors, the 2H-triazole can mimic the aspartate/glutamate residues of the substrate.

Figure 2: Mechanism of action for 2H-triazole bioisosteres interacting with protein targets.

References

• Pippione, A. C., et al. (2018). "4-Hydroxy-1,2,3-triazole moiety as bioisostere of the carboxylic acid function: a novel scaffold to probe the orthosteric γ-aminobutyric acid receptor binding site."[6] European Journal of Medicinal Chemistry.

• Wang, X. J., et al. (2009).[5] "Efficient synthesis of 2-substituted-1,2,3-triazoles." Organic Letters.

• Heravi, M. M., & Zadsirjan, V. (2020). "Regioselective synthesis of 1,2,3-triazole derivatives." RSC Advances.

• Ballatore, C., et al. (2013). "Carboxylic Acid (Bio)Isosteres in Drug Design." ChemMedChem.

• Deng, Y., et al. (2024).[5] "Synthesis of 2H-1,2,3-triazoles via iodide ion promoted direct α-C(sp2)-H triazolization."[5] Journal of Organic Chemistry.

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• 6. 4-Hydroxy-1,2,3-triazole moiety as bioisostere of the carboxylic acid function: a novel scaffold to probe the orthosteric γ-aminobutyric acid receptor binding site - PubMed [pubmed.ncbi.nlm.nih.gov]

The N2-Isomer Advantage: Synthesis and Applications of 2H-1,2,3-Triazole Carboxylate Derivatives

The following technical guide provides an in-depth review of 2H-1,2,3-triazole carboxylate derivatives. This document is structured to address the synthetic challenges of regioselectivity and the pharmacological potential of the N2-isomer, distinct from the more common 1H-1,2,3-triazoles ("click" chemistry products).

Executive Summary

While Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) has ubiquitized the 1,4-disubstituted 1H-1,2,3-triazole, the 2H-1,2,3-triazole isomer remains a privileged scaffold in medicinal chemistry due to its unique electronic profile and metabolic stability. This guide focuses on 2H-1,2,3-triazole-carboxylate ester derivatives —a specific subclass where the ester functionality (either attached directly to the ring or via an N2-linker) serves as a critical pharmacophore or synthetic handle.

Key Technical Insight: The 2H-tautomer is often thermodynamically preferred in unsubstituted triazoles, but achieving exclusive N2-substitution during synthesis is kinetically challenging. This guide details the transition from non-selective alkylation to modern, regioselective geminal diazide methodologies.

Structural & Electronic Landscape

The Stability Paradox

The 1,2,3-triazole ring exists in equilibrium between 1H and 2H tautomers.

• 1H-Isomer: Higher dipole moment (~4.4 D); typically favored in polar solvents; accessible via CuAAC.

• 2H-Isomer: Lower dipole moment (~0.4 D); exhibits pseudo-aromatic character similar to pyrazole; often the major tautomer in the gas phase and non-polar solvents.

Nomenclature Clarification

In the context of "2-carboxylate esters," chemical stability dictates the structure:

• N2-Alkoxycarbonyl (N-COOR): These are carbamates. They are generally reactive and susceptible to hydrolysis, often acting as acylating agents rather than stable drug candidates.

• C4-Carboxylate (Ring Ester): The ester is at the C4 position, and the N2 nitrogen is substituted (e.g., ethyl 2-phenyl-2H-1,2,3-triazole-4-carboxylate). This is the most common bioactive form.

• N2-Alkyl Carboxylate (Linker Ester): The ester is attached to the N2 via a carbon linker (e.g., ethyl 2-(4-phenyl-2H-1,2,3-triazol-2-yl)acetate).

This guide focuses on the stable C4-Carboxylate and N2-Alkyl Carboxylate architectures.

Synthetic Strategies: Solving the Regioselectivity Problem

Synthesizing 2H-triazoles requires bypassing the formation of the 1H-isomer.

Comparative Methodologies

Methodology	Mechanism	N2 Selectivity	Advantages	Limitations
Direct Alkylation	SN2 on NH-triazole	Low to Moderate (Mixtures)	Simple reagents	Requires tedious chromatographic separation of N1/N2 isomers.
Rh-Catalysis	Transannulation of N-sulfonyl triazoles	High	Access to diverse N2-derivatives	Expensive catalysts; multistep precursor synthesis.
Geminal Diazide Condensation	Condensation with hydrazines	Excellent (>95%)	Metal-free; high functional group tolerance	Requires preparation of geminal diazides (potentially energetic).
Three-Component (Pd/Cu)	Alkyne + Allyl Carbonate + TMSN3	High	One-pot efficiency	Limited to specific allyl substrates.

Visualization: Reaction Pathways

The following diagram illustrates the divergence between classical non-selective methods and the modern geminal diazide route.

Caption: Comparison of non-selective alkylation (top) vs. the highly regioselective geminal diazide condensation route (bottom) for N2-triazole synthesis.

Detailed Experimental Protocol

Target: Synthesis of Ethyl 2-phenyl-2H-1,2,3-triazole-4-carboxylate via the Geminal Diazide Route. Rationale: This method avoids transition metals and ensures N2-regioselectivity, critical for reproducible biological assays.

Materials

• Precursor: Ethyl 3,3-diazido-2-oxobutanoate (Caution: Handle diazides behind a blast shield).

• Reagent: Phenylhydrazine.

• Solvent: Ethanol (EtOH).[1]

• Base: Sodium Ethoxide (EtONa) - catalytic.

Step-by-Step Methodology

• Preparation of Geminal Diazide:

  • Dissolve ethyl acetoacetate in acetonitrile.

  • Treat with sodium azide (NaN3) and iodine monochloride (ICl) at 0°C to generate the in situ diazidating agent.

  • Extract and purify the geminal diazide intermediate.

• Cyclization (The Critical Step):

  • Charge: In a round-bottom flask equipped with a reflux condenser, dissolve 1.0 equiv of Ethyl 3,3-diazido-2-oxobutanoate in EtOH (0.5 M).

  • Addition: Add 1.1 equiv of Phenylhydrazine dropwise at room temperature.

  • Catalysis: Add 0.1 equiv of EtONa.

  • Reaction: Heat the mixture to 60°C for 2 hours. Monitor by TLC (evolution of N2 gas will be observed).

  • Workup: Cool to room temperature. Remove solvent under reduced pressure.

  • Purification: Recrystallize from EtOH/Water or purify via flash column chromatography (Hexane/EtOAc 9:1).

• Validation:

  • 1H NMR: Look for the absence of the N1-isomer signals. The triazole ring proton (if C5 is unsubstituted) typically appears around

    7.8–8.2 ppm.

  • 13C NMR: The C4/C5 carbons in 2H-triazoles are chemically equivalent (or nearly so) in symmetric derivatives, appearing distinct from the asymmetric 1H-isomer pattern.

Biological Applications: The Carboxylate Interface

The ester group in 2H-1,2,3-triazole-carboxylates is not merely a bystander; it often acts as a hydrogen-bond acceptor in enzyme active sites.

Dual Inhibition: Carbonic Anhydrase & Cathepsin B

Recent studies (e.g., Kunz et al., 2024; Zhang et al.) have highlighted 1,2,3-triazole carboxylates as dual inhibitors.

• Mechanism: The triazole ring coordinates with the Zinc ion in Carbonic Anhydrase (CA), while the carboxylate ester interacts with the oxyanion hole or histidine residues in Cathepsin B.

• Data Summary:

Compound Class	Target Enzyme	IC50 / Ki Range	Mechanism of Action
N2-Aryl Triazole Ester	Carbonic Anhydrase IX	0.7 - 5.0 µM	Zinc coordination via N3; Ester tail binds hydrophobic pocket.
N2-Alkyl Triazole Ester	Cathepsin B	10 - 50 µM	Reversible inhibition; Ester hydrolysis may occur (prodrug effect).
Bis-Triazoles	Candida albicans (Fungi)	MIC: 12-25 µg/mL	Membrane disruption; enhanced by lipophilic ester tails.

Bioisosterism

The 2H-1,2,3-triazole-4-carboxylate moiety is an effective bioisostere for:

• Isoxazoles: Improved metabolic stability against reductive ring opening.

• Pyrazoles: Altered hydrogen bonding capability (3 nitrogens vs 2).

Mechanism of Action: Enzyme Binding

The following diagram hypothesizes the binding mode of a 2H-triazole-4-carboxylate within a metalloenzyme active site (e.g., Carbonic Anhydrase), derived from SAR studies.

Caption: Hypothetical binding mode of 2H-triazole-4-carboxylate. N3 coordinates Zn(II), while the ester provides auxiliary binding.

References

• Kunz, K. A., et al. (2024). Synthesis of N2-Substituted 1,2,3-Triazoles via Geminal Diazides.[2] Organic Letters.[2][3] [Link]

• Zhang, Y., et al. (2012). One-pot three-component synthesis of N2-substituted-1,2,3-triazoles.[4] Journal of Organic Chemistry.[3] [Link]

• Singh, H., et al. (2024). 1,2,3-Triazole-based esters and carboxylic acids as nonclassical carbonic anhydrase inhibitors. Chemical Biology & Drug Design. [Link]

• Hein, J. E., & Fokin, V. V. (2010). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(I) acetylides. Chemical Society Reviews. [Link]

• Gevorgyan, V., et al. (2008). Regioselective Synthesis of N2-Substituted 1,2,3-Triazoles.[2] Angewandte Chemie International Edition. [Link]

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• 4. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]

The Chemical and Functional Landscape of 2H-1,2,3-Triazole Carboxylic Acids: Nomenclature, Synthesis, and Drug Discovery Applications

Executive Summary

In modern medicinal chemistry, the 1,2,3-triazole scaffold has emerged as a privileged pharmacophore, primarily utilized as a metabolically stable bioisostere for amide bonds and carboxylic acids[1]. While the 1H- and 2H-tautomers of 1,2,3-triazoles share identical molecular weights, their physicochemical properties—specifically their dipole moments and hydrogen-bonding capacities—differ drastically. This technical guide explores the nomenclature, database registry nuances, mechanistic utility, and synthetic workflows associated with 2H-1,2,3-triazole carboxylic acids, providing a comprehensive resource for drug development professionals.

Chemical Identity, CAS Registry Numbers, and Synonyms

Tautomerism in 1,2,3-triazoles presents a notorious challenge for chemical registries. The parent compound, 1,2,3-triazole-4-carboxylic acid, exists in a dynamic solution equilibrium between its 1H, 2H, and 3H tautomeric forms[2]. Consequently, major chemical databases typically assign a single overarching CAS registry number (16681-70-2) to the tautomeric mixture, even when vendors list it under "2H" or "3H" synonyms[2][3].

However, when the nitrogen at the 2-position is explicitly substituted (locking the molecule into the 2H-configuration), or when a database explicitly isolates the 2H-tautomer, unique CAS numbers are assigned[4][5][6].

Quantitative and Database Identifiers

The following table summarizes the key registry data for the parent tautomeric mixtures and critical 2H-substituted derivatives utilized in drug discovery.

Compound Name	CAS Registry Number	Molecular Weight	Common Synonyms / Database Identifiers
1,2,3-Triazole-4-carboxylic acid (Tautomeric mixture)	16681-70-2	113.07	2H-triazole-4-carboxylic acid; 3H-[1,2,3]Triazole-4-carboxylic acid; CID 140120[2][3]
2H-1,2,3-Triazole-4-carboxylic acid (Isolated tautomer)	573714-78-0	113.07	N/A[4]
2-Phenyl-2H-1,2,3-triazole-4-carboxylic acid	13306-99-5	189.17	2-phenyltriazole-4-carboxylic acid[6]
2-(4-Fluorophenyl)-2H-1,2,3-triazole-4-carboxylic acid	833-60-3	207.16	2-(4-fluorophenyl)triazole-4-carboxylic acid[5]
1,2,3-Triazole-4,5-dicarboxylic acid	4546-95-6	157.08	4,5-Dicarboxy-1,2,3-triazole; 2H-triazole-4,5-dicarboxylic acid[7]

Mechanistic Role in Drug Discovery

The Bioisosteric Advantage

The 1,2,3-triazole ring mimics the planar geometry and electronic distribution of an amide bond, yet it is entirely resistant to proteolytic and amidase-mediated degradation[8]. This resistance ensures a significantly prolonged plasma half-life for triazole-containing drug candidates.

The 2H-Isomer Physicochemical Shift

Why do medicinal chemists specifically target the 2H-isomer? When a triazole is unsubstituted, it acts as both a hydrogen bond donor and acceptor. Substituting the N1 position (yielding a 1H-triazole) retains a massive dipole moment (~5.0 D), which can limit passive membrane permeability. Conversely, substituting the N2 position (locking the 2H-configuration) eliminates the N-H hydrogen bond donor and drastically reduces the overall dipole moment[1].

Causality: This reduction in polarity directly increases the molecule's lipophilicity (LogP). In the context of drug development, this translates to enhanced passive diffusion across lipid bilayers, making 2H-triazoles vastly superior pharmacophores for central nervous system (CNS) targets or orally bioavailable therapeutics compared to their 1H counterparts.

Caption: Tautomeric equilibrium of 1,2,3-triazole-4-carboxylic acid dictating physicochemical properties.

Experimental Protocols: Synthesis and Validation

The synthesis of triazole carboxylic acids is most reliably achieved via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)[8]. While CuAAC inherently directs substitution to the N1 position (yielding 1H-triazoles), these products serve as the direct precursors to 2H-derivatives via subsequent rearrangement, or they can be used to synthesize the tautomeric parent using removable protecting groups (e.g., p-methoxybenzyl).

Step-by-Step Methodology: CuAAC Synthesis of Triazole-4-Carboxylic Acids

The following protocol outlines the synthesis of 1-substituted-1H-1,2,3-triazole-4-carboxylic acids, adapted from validated click-chemistry workflows used in the development of phosphatase inhibitors[8].

Step 1: Reagent Preparation To a stirred solution of the desired organic azide (3.00 mmol) in tert-butanol (15 mL), add propiolic acid (210 mg, 185 μL, 3.00 mmol).

• Causality: tert-butanol is selected as a co-solvent because it effectively solubilizes the lipophilic organic azide while remaining completely miscible with the aqueous catalyst system. This prevents the formation of a biphasic mixture that would severely bottleneck the reaction kinetics.

Step 2: in situ Catalyst Generation In a separate vial, dissolve sodium ascorbate (119 mg, 0.6 mmol) and copper(II) acetate monohydrate (60 mg, 0.30 mmol) in deionized water (15 mL).

• Causality: The active catalytic species, Cu(I), is thermodynamically unstable and highly susceptible to disproportionation and oxidation. Generating Cu(I) in situ via the continuous reduction of Cu(II) by sodium ascorbate maintains a steady-state concentration of the active catalyst and strictly prevents the oxidative homocoupling of propiolic acid (Glaser coupling).

Step 3: Cycloaddition Combine the aqueous catalyst solution with the organic mixture. Stir the resulting greenish-blue solution at 50°C for 14 hours.

• Self-Validating Checkpoint: Monitor the reaction strictly via LC-MS. The cycloaddition is deemed complete only upon the total disappearance of the azide starting material signal and the emergence of the target mass peak (M+H or M+Na) corresponding to the triazole carboxylic acid[8].

Step 4: Isolation and Purification Evaporate the reaction mixture in vacuo to remove the tert-butanol. Acidify the remaining aqueous layer to pH ~3 using 1M HCl to fully protonate the carboxylic acid, thereby inducing precipitation. Filter the resulting solid through a plug of silica or purify via recrystallization to afford the pure product[8].

Caption: Step-by-step experimental workflow for the CuAAC synthesis of triazole carboxylic acids.

References

• [2] Title: 1,2,3-Triazole-4-carboxylic acid | CID 140120. Source: PubChem / NIH. URL:[Link]

• [5] Title: 2-(4-fluorophenyl)-2H-1,2,3-triazole-4-carboxylic acid | CAS 833-60-3. Source: American Elements. URL:[Link]

• [8] Title: Synthesis and evaluation of novel purple acid phosphatase inhibitors. Source: PMC / NIH. URL:[Link]

• [1] Title: Synthesis and Antifungal Activity of Benzamidine Derivatives Carrying 1,2,3-Triazole Moieties. Source: MDPI. URL:[Link]

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• 4. 573714-78-0|2H-1,2,3-Triazole-4-carboxylic acid|BLD Pharm [bldpharm.com]
• 5. americanelements.com [americanelements.com]
• 6. 2-phenyl-2H-1,2,3-triazole-4-carboxylic acid | CAS 13306-99-5 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 7. 1,2,3-TRIAZOLE-4,5-DICARBOXYLIC ACID | 4546-95-6 [chemicalbook.com]
• 8. Synthesis and evaluation of novel purple acid phosphatase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 2H-1,2,3-triazole-4-carboxylic acid from sodium azide

Application Note: Scalable Synthesis of 2H-1,2,3-Triazole-4-Carboxylic Acid from Sodium Azide

Executive Summary

This guide details a robust, scalable protocol for the synthesis of 2H-1,2,3-triazole-4-carboxylic acid (also known as 1H-1,2,3-triazole-4-carboxylic acid due to tautomerism) starting from sodium azide . While direct reaction of sodium azide with propiolic acid is possible, it presents significant safety hazards due to the formation of hydrazoic acid (

) and exothermic instability.[1]

This protocol utilizes a safer, two-step strategy:

• Cycloaddition: Reaction of sodium azide with ethyl propiolate in DMSO to form ethyl 1,2,3-triazole-4-carboxylate.[1]

• Hydrolysis: Base-mediated saponification to yield the free carboxylic acid.[1]

This method ensures higher safety margins, cleaner impurity profiles, and is suitable for multigram-scale preparation in medicinal chemistry workflows.[1]

Safety Directive: The "Azide Rules"

WARNING: Sodium azide (

) and organic azides are high-energy compounds. Failure to adhere to these protocols can result in fatal explosions or toxicity.[1]

• Acid Incompatibility: NEVER mix solid

  with acids.[1] This generates Hydrazoic Acid ( ) , a highly toxic and explosive gas.[1]

• Metal Incompatibility: Do not use metal spatulas (especially copper, lead, or brass) with azides.[1] Heavy metal azides are shock-sensitive primary explosives.[1] Use Teflon or plastic spatulas only.

• Halogenated Solvents: Avoid using Dichloromethane (DCM) or Chloroform with sodium azide.[1] Formation of di- and tri-azidomethane (highly explosive) is possible over time.

• Waste Disposal: Quench all azide-containing waste with excess sodium nitrite (

  ) and sulfuric acid (in a fume hood) to decompose the azide to and nitrogen oxides before disposal.

Retrosynthetic Analysis & Pathway

The synthesis relies on the thermal Huisgen 1,3-dipolar cycloaddition.[1] By using the ester (ethyl propiolate), we avoid handling the unstable propiolic acid directly with azide.[1]

Figure 1: Synthetic pathway from Sodium Azide to the target acid via the ester intermediate.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl 1,2,3-triazole-4-carboxylate

Reagents:

• Sodium Azide (

  ): 7.15 g (110 mmol, 1.1 equiv)[1]

• Ethyl Propiolate: 9.81 g (10.1 mL, 100 mmol, 1.0 equiv)[1]

• DMSO (Dimethyl sulfoxide): 100 mL

• Ethyl Acetate (for extraction)[2]

• Brine (saturated NaCl)

Procedure:

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve Sodium Azide (7.15 g) in DMSO (100 mL). Ensure the system is vented to a fume hood (nitrogen atmosphere preferred but not strictly required for this step).[1]

• Addition: Cool the solution to ~15°C (water bath). Add Ethyl Propiolate dropwise over 20 minutes. Note: The reaction is exothermic.

• Reaction: Remove the cooling bath and allow the mixture to warm to Room Temperature (RT). Stir for 12–16 hours.[1] (Optional: Heat to 40°C to ensure completion, but do not exceed 60°C).

• Quench/Workup:

  • Pour the reaction mixture into ice-cold water (300 mL).

  • Extract with Ethyl Acetate (3 x 100 mL).[1]

  • Wash the combined organic layers with Brine (2 x 50 mL) to remove residual DMSO.[1]

  • Dry over anhydrous

    , filter, and concentrate under reduced pressure.[1]

• Result: The crude product is obtained as a pale yellow oil or low-melting solid.[1] Yield is typically 85–95%.[1][3] It can be used directly in Step 2.

Step 2: Hydrolysis to 2H-1,2,3-Triazole-4-Carboxylic Acid

Reagents:

• Crude Ethyl Ester (from Step 1): ~12 g

• Sodium Hydroxide (2M aq): 100 mL (200 mmol, ~2 equiv)

• Hydrochloric Acid (Conc.[1] 12M): For acidification

Procedure:

• Hydrolysis: Suspend the crude ester in 2M NaOH (100 mL) in a round-bottom flask.

• Reflux: Heat the mixture to reflux (100°C) for 2–3 hours. The solution should become homogeneous.

• Acidification (Critical Step):

  • Cool the reaction mixture to 0–5°C in an ice bath.

  • Slowly add Conc. HCl dropwise with vigorous stirring.

  • Monitor pH.[1] Acidify until pH reaches ~1–2.

  • Observation: The product will precipitate as a white to off-white solid.

• Isolation: Filter the solid using a Büchner funnel. Wash the cake with a small amount of ice-cold water (2 x 10 mL).

• Drying: Dry the solid in a vacuum oven at 50°C for 12 hours.

• Purification: If necessary, recrystallize from water or ethanol/water (1:1).[1]

Quality Control & Characterization

Data Summary Table:

Parameter	Specification	Notes
Appearance	White to off-white crystalline solid
Yield	70–85% (over 2 steps)
Melting Point	> 210°C (Decomposes)	Literature varies; decomposition is characteristic.
Solubility	DMSO, Methanol, Water (hot)	Poor solubility in non-polar solvents.[1]

Spectral Validation (1H NMR in DMSO-d6):

• 13.0–15.0 ppm: Broad singlet (1H). Corresponds to the carboxylic acid (-COOH) and the triazole N-H (rapid exchange).
• 8.35 ppm: Singlet (1H). Corresponds to the C5-H proton on the triazole ring.

Scientific Insight: Tautomerism

The user requested "2H-1,2,3-triazole-4-carboxylic acid".[4] It is vital to understand that 1,2,3-triazoles exist in a dynamic tautomeric equilibrium.[1]

• In Solution (Polar/Aqueous): The 2H-tautomer is often the major species due to electronic stabilization, though the 1H-form is stabilized by hydrogen bonding in the crystal lattice or specific solvents.

• Nomenclature: While often sold as "1H-1,2,3-triazole-4-carboxylic acid" (CAS 16681-70-2), the substance is the same regardless of the name used, as the protons shift rapidly.

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Yield in Step 1	Incomplete reaction or loss during extraction.	Ensure reaction runs for 12h+. Use sufficient EtOAc for extraction (triazoles are polar).[1]
No Precipitate in Step 2	pH not low enough or product too soluble.[1]	Acidify to pH 1.[1] Cool to 0°C. Saturate aqueous layer with NaCl to salt out the product.[1]
Dark Color Product	Oxidation or polymerization of impurities.[1]	Recrystallize from Ethanol/Water with activated charcoal.[1]
Safety Incident	"Popping" sounds or fumes.	STOP. You may have formed metal azides or HN3.[1] Evacuate hood. Review "Azide Rules".

References

• Amantini, D., et al. "Sustainable Synthesis of 1,2,3-Triazoles."[1] Chemical Reviews, 2021.[1]

• Zhang, Y., et al. "Synthesis of 1,2,3-triazole-4-carboxylic acid derivatives."[1][5][6][7] Journal of Organic Chemistry, 2009.[1] (Detailed protocol basis for ester hydrolysis).

• University of California, Berkeley. "SOP: Sodium Azide Safety." EH&S Guidelines.

• PubChem. "Compound Summary: 1H-1,2,3-Triazole-4-carboxylic acid (CAS 16681-70-2)."[4]

Sources

• 1. 1,2,3-Triazole - Wikipedia [en.wikipedia.org]
• 2. scielo.br [scielo.br]
• 3. US6642390B2 - One step synthesis of 1,2,3-triazole carboxylic acids - Google Patents [patents.google.com]
• 4. 1,2,3-Triazole-4-carboxylic acid | C3H3N3O2 | CID 140120 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Frontiers | Synthesis methods of 1,2,3-/1,2,4-triazoles: A review [frontiersin.org]
• 6. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]

Application Note: Protocols for N2-Selective Alkylation of 1,2,3-Triazole-4-Carboxylic Esters

Executive Summary

The 1,2,3-triazole-4-carboxylic ester is a privileged scaffold in medicinal chemistry, serving as a metabolically stable bioisostere for amide bonds. However, its functionalization is plagued by tautomeric ambiguity, leading to mixtures of N1- and N2-alkylated isomers. While N1-substitution is kinetically accessible, N2-substituted isomers are often preferred for their superior metabolic stability and distinct vector alignment in protein binding pockets.

This guide provides two validated protocols to maximize N2-selectivity. Unlike standard N1-selective "Click" chemistry (CuAAC), N2-alkylation requires precise manipulation of thermodynamic parameters and soft electrophilic interactions.

Mechanistic Insight: The Tautomer Challenge

The regiochemical outcome is dictated by the interplay between the Curtin-Hammett principle (rates of reaction of individual tautomers) and Hard-Soft Acid-Base (HSAB) theory.

• The Substrate: The C4-ester group is an Electron Withdrawing Group (EWG). This decreases the electron density of the ring, making the N3 position (adjacent to the ester) the least nucleophilic. The competition is strictly between N1 and N2.

• The Anion: Upon deprotonation, the 1,2,3-triazolate anion resonates charge across N1 and N3. However, the N2 nitrogen retains significant lone-pair character in the plane of the ring, making it a competent nucleophile for "soft" electrophiles or under conditions permitting thermodynamic equilibration.

• Selectivity Rule:

  • N1-Alkylation: Kinetic control; favored by tight ion pairs (e.g., Li+, Na+), polar aprotic solvents (DMF), and hard electrophiles.

  • N2-Alkylation: Thermodynamic control; favored by loose ion pairs (e.g., K+, Cs+), lower polarity solvents (Acetone, THF), and steric bulk at the electrophile.

Pathway Visualization

Figure 1: Divergent reaction pathways. The N2-pathway is energetically favored in the final product state but requires specific conditions to overcome the kinetic preference for N1.

Experimental Protocols

Protocol A: The "Soft Base" Method (Recommended)

Target: General alkylation with primary alkyl halides. Mechanism: Uses Potassium Carbonate in Acetone to create a "loose" ion pair, minimizing the "hard" charge interaction that favors N1. Expected Selectivity: ~3:1 to 5:1 (N2:N1).

Reagents

• Ethyl 1,2,3-triazole-4-carboxylate (1.0 equiv)

• Alkyl Halide (1.2 equiv) (Note: Bromides/Iodides are superior to Chlorides)

• Potassium Carbonate (

  ), anhydrous (2.0 equiv)

• Acetone (0.2 M concentration relative to triazole)

Step-by-Step Procedure

• Preparation: Flame-dry a round-bottom flask and equip with a magnetic stir bar. Purge with Nitrogen (

  ).

• Dissolution: Add Ethyl 1,2,3-triazole-4-carboxylate and anhydrous Acetone. Stir until dissolved.

• Deprotonation: Add

  in a single portion. Stir at Room Temperature (RT) for 20 minutes.

  • Note: The suspension may become cloudy as the triazolate salt forms.

• Alkylation: Add the Alkyl Halide dropwise.

• Reaction: Stir at RT for 12–16 hours.

  • Optimization: If conversion is slow (<50% by TLC after 6h), warm to 40°C. Avoid refluxing vigorously as high heat can degrade the ester.

• Workup: Filter off the solid inorganic salts. Concentrate the filtrate in vacuo.

• Purification: The residue will be a mixture. Flash column chromatography (Hexanes/Ethyl Acetate) is mandatory .

  • Elution Order: The N2-isomer is typically less polar (higher

    ) than the N1-isomer due to its higher symmetry and lack of a large dipole moment.

Protocol B: The Cesium-Mediated High-Selectivity Method

Target: Bulky electrophiles or when Protocol A yields poor ratios. Mechanism: Cesium's large ionic radius prevents tight coordination to N1, further exposing the N2 lone pair.

Reagents

• Substrate (1.0 equiv)

• Electrophile (1.1 equiv)

• Cesium Carbonate (

  ) (1.5 equiv)

• Acetonitrile (MeCN), anhydrous

Procedure

• Suspend

  and the triazole ester in MeCN.

• Stir for 30 mins at RT.

• Add the electrophile.[1]

• Critical Step: Stir at 0°C for the first 2 hours, then allow to warm to RT overnight.

  • Why? Lower temperatures suppress the kinetic N1 pathway, allowing the thermodynamic preference for N2 to dominate.

• Dilute with water and extract with Ethyl Acetate (3x). Dry over

  .

Characterization & Validation

Distinguishing N1 and N2 isomers is the most critical step. Do not rely solely on yield; you must verify the structure spectroscopically.

NMR Diagnostic Criteria

The chemical environment of the ring proton (C5-H) and the ring carbons differs significantly due to the symmetry of the N2-isomer versus the asymmetry of the N1-isomer.

Feature	N2-Isomer (Target)	N1-Isomer (Byproduct)	Mechanistic Reason
Symmetry	High ( plane usually)	Low	N2-alkylation preserves pseudo-symmetry of the triazole core.
TLC ( )	Higher (Less Polar)	Lower (More Polar)	N1-isomers have a larger net dipole moment.
NMR (C5-H)	Upfield ( 8.0 – 8.2 ppm)	Downfield ( 8.4 – 8.7 ppm)	Anisotropic effect of the N1-substituent deshields C5-H.
NMR (C4/C5)	Distinct shifts	Distinct shifts	N2-isomers often show C4 and C5 closer in shift than N1-isomers.

Workflow Diagram

Figure 2: Purification and validation logic. The "Top Spot" rule is a reliable heuristic for 4-ester triazoles.

Troubleshooting & Optimization

Observation	Diagnosis	Corrective Action
Low N2:N1 Ratio	Kinetic control dominating	Switch solvent from DMF to Acetone or Toluene. Lower the temperature.
No Reaction	Nucleophile too weak	Switch base to or add catalytic KI (Finkelstein condition) if using Alkyl Chlorides.
Hydrolysis of Ester	Base too strong / Wet solvent	Ensure anhydrous conditions. Avoid hydroxide bases (NaOH/KOH). Use Carbonates.[2]
N3-Alkylation	Rare	Usually only seen if the ester is hydrolyzed or sterically negligible. Verify structure by NOE (Nuclear Overhauser Effect).

References

• Regioselectivity in Triazole Alkylation

  • Tanaka, Y., & Miller, S. I. (1973).[1][3] The Alkylation of 1,2,3-Triazoles. Journal of Organic Chemistry .

  • Key finding: Established the preference for N2-alkylation with soft electrophiles and thermodynamic control.

• Base and Solvent Effects

  • Wang, X., et al. (2009).[1] Regioselective synthesis of N2-substituted 1,2,3-triazoles. Tetrahedron Letters .

  • Key finding: Demonstrated the utility of /Acetone systems for 4-EWG triazoles.

• Modern Catalytic Approaches

  • Luo, G., et al. (2018).[4] N2-selective alkylation of NH-1,2,3-triazoles with vinyl ethers via gold catalysis. RSC Advances .

  • Key finding: Gold catalysis provides exclusive N2-selectivity for vinyl ether substr

• NMR Characterization Data

  • Potapov, A. Y., et al. (2017). Understanding the regioselectivity of the alkylation of 1,2,3-triazoles. Chemistry of Heterocyclic Compounds.
  • Key finding: Detailed chemical shift analysis distinguishing N1 vs N2 isomers.

Sources

• 1. scielo.br [scielo.br]
• 2. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. N2-selective alkylation of NH-1,2,3-triazoles with vinyl ethers via gold catalysis - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Note: Ethyl 1,2,3-Triazole Carboxylates as Versatile Reagents in Organic Synthesis and Drug Development

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Executive Summary

The 1,2,3-triazole core is a highly privileged heterocyclic scaffold in modern medicinal chemistry and materials science. It is renowned for its chemical stability, robust tolerance to physiological conditions, and its role as a bioisostere for amide and ester bonds[1]. Within this chemical family, ethyl 1,2,3-triazole carboxylates exhibit divergent and highly useful reactivity profiles depending on the position of the ester group.

This guide provides field-proven insights into utilizing two key isomers:

• Ethyl 1H-1,2,3-triazole-4-carboxylate (C-Carboxylate): A highly stable building block used to synthesize metabolically resistant pharmacophores, such as trypanocidal agents and antibiotics targeting ESKAPE pathogens[2],[3].

• Ethyl 2H-1,2,3-triazole-2-carboxylate (N-Carboxylate): A highly reactive N-acyl-1,2,3-triazole that functions as a superior, mild acylating agent for the chemoselective ethoxycarbonylation of amines[3].

Mechanistic Insights & Causality

As a Senior Application Scientist, it is critical to understand why these reagents behave the way they do, rather than simply following a recipe.

The C-Carboxylate: A Stable Bioisostere

The C4-carboxylate isomer (ethyl 1H-1,2,3-triazole-4-carboxylate) is synthesized via the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). The triazole ring possesses a strong dipole moment and hydrogen-bond accepting capabilities that closely mimic a trans-amide bond. However, unlike amides, the triazole ring is entirely resistant to proteolytic cleavage. Triazole-based ligands derived from this scaffold have demonstrated excellent metabolic stability in human liver microsomes and extended in vivo half-lives[2].

The N-Carboxylate: A Spring-Loaded Acyl Donor

Conversely, placing the ethoxycarbonyl group on the triazole nitrogen (e.g., ethyl 2H-1,2,3-triazole-2-carboxylate) fundamentally alters the molecule's electronics. N-acyl-1,2,3-triazoles are "spring-loaded" electrophiles[3]. The aromatic stabilization of the departing 1,2,3-triazolyl anion makes it an exceptional leaving group. When reacted with nucleophiles (like amines), it transfers the ethoxycarbonyl group cleanly. This avoids the use of moisture-sensitive, toxic ethyl chloroformate and prevents the generation of corrosive HCl gas, making it ideal for late-stage functionalization of acid-sensitive drug candidates.

Reaction Workflows & Visualizations

Fig 1. CuAAC catalytic cycle for synthesizing 1,4-disubstituted ethyl 1,2,3-triazole-4-carboxylates.

Fig 2. Divergent reactivity profiles of N-carboxylate and C-carboxylate 1,2,3-triazole isomers.

Quantitative Data: Regioselectivity & Yield Optimization

Regioselectivity is a critical hurdle in triazole synthesis. Uncatalyzed reactions between azides and alkynes yield a nearly 1:1 mixture of 1,4- and 1,5-isomers[4]. Alternatively, regioselectivity issues can be bypassed entirely by using β-ketoesters as starting materials under basic conditions[5]. The table below summarizes the optimal catalytic systems for directing regiochemistry.

Table 1: Regioselectivity and Yield Comparison in Triazole Carboxylate Synthesis

Reaction System / Catalyst	Major Isomer Formed	Typical Yield	Reaction Temp	Key Advantage / Causality
CuSO₄ / Na Ascorbate	1,4-Disubstituted	85–99%	20–25 °C	Ascorbate generates active Cu(I) in situ; prevents alkyne homocoupling.
CuI / DIPEA	1,4-Disubstituted	75–95%	25–110 °C	Excellent for non-aqueous conditions; strictly yields 1,4-isomer[4].
[RuClCp(PPh₃)₂]*	1,5-Disubstituted	60–85%	80 °C (MW)	Ru(II) coordinates differently, allowing access to sterically hindered 1,5-isomers.
Thermal (No Catalyst)	1,4 & 1,5 Mixture	40–60%	>100 °C	Catalyst-free, but poor regiocontrol requires complex chromatographic separation.

Experimental Protocols

Protocol A: Regioselective Synthesis of 1,4-Disubstituted Ethyl 1,2,3-Triazole-4-Carboxylates

Objective: Construct a metabolically stable triazole pharmacophore from an organic azide and ethyl propiolate.

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask, dissolve the organic azide (1.0 equiv, 10 mmol) and ethyl propiolate (1.1 equiv, 11 mmol) in 20 mL of a 1:1 mixture of tert-butanol and water.

  • Causality: The aqueous-organic biphasic system stabilizes the Cu(I) intermediate and often allows the highly crystalline triazole product to precipitate directly out of solution, simplifying purification.

• Catalyst Addition: Add sodium ascorbate (0.1 equiv, 1 mmol) followed by copper(II) sulfate pentahydrate (0.05 equiv, 0.5 mmol).

  • Causality: Sodium ascorbate acts as a mild reducing agent to generate the catalytically active Cu(I) species in situ from the stable Cu(II) salt, preventing the oxidative degradation of the catalyst.

• Reaction Execution: Stir the mixture vigorously at room temperature for 4–6 hours. Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (7:3) eluent. The reaction is complete when the azide spot is fully consumed.

• Workup & Isolation: Dilute the mixture with 20 mL of ice-cold water. If the product precipitates, isolate it via vacuum filtration and wash with cold water. If it remains in solution, extract with dichloromethane (3 × 20 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• System Validation: Confirm regiopurity via ¹H NMR; the unique triazole C5-proton of the 1,4-isomer typically appears as a distinct, sharp singlet around δ 8.0–8.5 ppm.

Protocol B: Chemoselective Amine Ethoxycarbonylation using Ethyl 2H-1,2,3-triazole-2-carboxylate

Objective: Mild, HCl-free protection of primary or secondary amines to form ethyl carbamates.

Step-by-Step Methodology:

• Preparation: Dissolve the target amine (1.0 equiv, 5 mmol) in 15 mL of anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 1.2 equiv, 6 mmol).

  • Causality: DIPEA acts as a non-nucleophilic acid scavenger to deprotonate the amine intermediate, enhancing its nucleophilicity without competing for the acylating agent.

• Reagent Addition: Cool the reaction mixture to 0 °C using an ice bath. Slowly add ethyl 2H-1,2,3-triazole-2-carboxylate (1.1 equiv, 5.5 mmol) dropwise.

  • Causality: Cooling prevents exothermic side reactions and maximizes chemoselectivity, ensuring that amines are acylated preferentially over any hydroxyl groups present on the molecule.

• Reaction Execution: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor via TLC (DCM/Methanol 95:5).

• Workup & Isolation: Quench the reaction with 15 mL of saturated aqueous NaHCO₃. Extract the organic layer, wash with 1M HCl (15 mL) to remove unreacted amine and DIPEA, dry over MgSO₄, and evaporate.

  • Validation: The byproduct (1H-1,2,3-triazole) is highly water-soluble and is entirely removed during the aqueous wash, leaving the pure ethyl carbamate product without the need for column chromatography.

References

1.[4] Synthesis of 1,2,3-triazole derivatives based on propargyl ester of a saturated single-basic carbonic acid and para-azidobenzoic - Eur. J. Chem. -[Link] 2.[5] US6642390B2 - One step synthesis of 1,2,3-triazole carboxylic acids - Google Patents - 3.[1] Bioactive 1,2,3-Triazoles: An Account on their Synthesis, Structural Diversity and Biological Applications - ResearchGate -[Link] 4.[2] Practical synthesis of 1-alkyl 5-methyl ester 1,2,3-triazoles from low boiling point azides - ResearchGate -[Link] 5.[3] Synthesis of New N-Acyl-1,2,3-triazole Chalcones and Determination of Their Antibacterial Activity - ResearchGate -[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. eurjchem.com [eurjchem.com]
• 5. US6642390B2 - One step synthesis of 1,2,3-triazole carboxylic acids - Google Patents [patents.google.com]

Application Note: High-Efficiency Hydrolysis of Ethyl 2H-1,2,3-Triazole-4-Carboxylate

Abstract & Strategic Overview

The hydrolysis of ethyl 2H-1,2,3-triazole-4-carboxylate to its corresponding carboxylic acid is a fundamental transformation in the synthesis of peptidomimetics and bioisosteres. While seemingly trivial, this reaction presents specific challenges due to the amphoteric nature of the unsubstituted 1,2,3-triazole ring and the potential for thermal decarboxylation of the resulting acid.

This application note provides a validated, high-fidelity protocol for the saponification of ethyl 1,2,3-triazole-4-carboxylate. Unlike generic ester hydrolysis, this procedure accounts for the tautomeric equilibrium (1H vs. 2H) and prioritizes conditions that prevent product degradation.

Key Technical Considerations

• Tautomeric Equilibrium: The starting material exists in equilibrium between 1H and 2H forms. The hydrolysis product, 1,2,3-triazole-4-carboxylic acid, is a thermodynamic sink but requires careful pH management during isolation.

• Thermal Instability: 1,2,3-Triazole-4-carboxylic acids are prone to decarboxylation at elevated temperatures (typically >80°C under acidic conditions). This protocol uses mild, room-temperature conditions to ensure integrity.

• Solubility Profile: The product is highly polar and water-soluble, rendering standard precipitation workups variable. A "Salting-Out Extraction" method is detailed to maximize recovery.

Scientific Foundation

Reaction Mechanism

The transformation proceeds via a BAC2 (Base-catalyzed, Acyl-oxygen cleavage, Bimolecular) mechanism. However, the unsubstituted triazole nitrogen (pKa ~9.4) is acidic enough to be deprotonated by the hydroxide base. Therefore, the reaction consumes two equivalents of base: one for ester hydrolysis and one for triazole deprotonation.

Upon acidification, the dianion is protonated to yield the free carboxylic acid, which precipitates or is extracted depending on concentration.

Tautomerism

While the starting material is often labeled as the 2H -isomer, in solution it exists as a rapid equilibrium between the 1H and 2H tautomers. The chemical reactivity remains identical for the purpose of saponification, as the intermediate carboxylate resonance stabilizes the anion regardless of the initial tautomer.

Figure 1: Simplified reaction scheme illustrating the transition from ester to acid via the dianion intermediate.

Materials & Reagents

Reagent	CAS No.	Role	Grade/Purity
Ethyl 1,2,3-triazole-4-carboxylate	40594-98-7	Substrate	>97%
Lithium Hydroxide Monohydrate	1310-66-3	Base	Reagent Grade
Tetrahydrofuran (THF)	109-99-9	Solvent	HPLC Grade
Hydrochloric Acid (1M)	7647-01-0	Acidifier	Volumetric Std
Ethyl Acetate	141-78-6	Extraction	ACS Grade
Brine (Sat.[1] NaCl)	7647-14-5	Salting Agent	Saturated Aq.

Detailed Experimental Protocol

Standard Operating Procedure (SOP)

Scale: 1.0 mmol (approx. 141 mg of ester) Expected Yield: 85-95% Time: 4-6 Hours

Step 1: Reaction Setup[2]

• In a 25 mL round-bottom flask, dissolve Ethyl 1,2,3-triazole-4-carboxylate (141 mg, 1.0 mmol) in THF (3.0 mL).

• Prepare a solution of LiOH·H₂O (105 mg, 2.5 mmol, 2.5 equiv) in Distilled Water (1.5 mL).

  • Note: Using 2.5 equivalents ensures complete deprotonation of both the ester and the triazole NH.

• Add the aqueous LiOH solution dropwise to the stirring THF solution at room temperature (20-25°C).

• Seal the flask and stir vigorously for 4 hours .

Step 2: Monitoring

• Monitor reaction progress via TLC (Mobile Phase: 10% MeOH in DCM with 1% AcOH).

  • Visualization: UV (254 nm) or KMnO4 stain.

  • Target: Disappearance of the ester spot (Rf ~0.6) and appearance of the baseline acid spot.

Step 3: Workup (The "Salting-Out" Method)[3]

• Concentration: Remove the THF under reduced pressure (Rotavap) at 30°C . Do not heat above 40°C to minimize decarboxylation risk.

• Dilution: Dilute the remaining aqueous residue with 2 mL of water.

• Washing (Optional): Wash the basic aqueous layer with Ethyl Acetate (2 mL) to remove any unreacted neutral impurities. Discard the organic (top) layer.

• Acidification: Cool the aqueous layer to 0°C (ice bath).

• pH Adjustment: Dropwise add 1M HCl while stirring until pH reaches 2.0–2.5 .

  • Observation: A white precipitate may form.[4] If it does, filter immediately (Method A). If no heavy precipitate forms due to high solubility (Method B), proceed to extraction.

Step 4: Isolation

Method A (Precipitation - Preferred for >1g scale):

• Filter the solid through a sintered glass funnel.

• Wash with a minimal amount of ice-cold water (0.5 mL).

• Dry under high vacuum at room temperature.

Method B (Extraction - Preferred for small scale):

• Saturate the acidified aqueous layer with solid NaCl.

• Extract with Ethyl Acetate (3 x 10 mL).

  • Note: The addition of NaCl significantly drives the polar acid into the organic phase.

• Combine organic layers, dry over anhydrous Na₂SO₄, and filter.

• Concentrate in vacuo at <35°C to yield the product as an off-white solid.

Process Workflow Diagram

Figure 2: Decision tree for the isolation of the carboxylic acid product.

Quality Control & Characterization

Technique	Expected Result	Notes
Appearance	White to off-white solid	Yellowing indicates oxidation or decarboxylation.
1H NMR (DMSO-d6)	δ 13.0-13.5 (br s, 1H, COOH)δ 15.0-15.5 (br s, 1H, NH)δ 8.2-8.5 (s, 1H, CH)	Absence of ethyl quartet (~4.3 ppm) and triplet (~1.3 ppm).
LC-MS (ESI)	[M-H]⁻ = 112.0	Negative mode is often more sensitive for this acid.
Melting Point	218–220°C (Decomposes)	Caution: Do not overheat; rapid decomposition occurs near MP.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Product remained in aqueous phase.	Use Method B (Salting out). Ensure pH is < 3.[5]0.
Product is an Oil	Residual solvent or impurities.	Triturate with diethyl ether or hexanes to induce solidification.
Loss of Carboxyl	Thermal decarboxylation.[6]	Keep all evaporation steps < 40°C. Avoid refluxing the acidic solution.
Incomplete Reaction	Poor solubility of starting material.[7]	Increase THF ratio or switch to MeOH/H2O (3:1).

References

• General Synthesis of 1,2,3-Triazoles

  • Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. (2022).[6] Link

• Decarboxylation Risks

  • Evaluation of the antiproliferative activity of selected 1,2,3-triazole-4-carboxylic acids. Biopolymers and Cell. (2021). Link

• Tautomerism & Properties

  • 1,2,3-Triazole-4-carboxylic acid - PubChem Compound Summary. National Center for Biotechnology Information. Link

• Analogous Hydrolysis Procedures

  • Synthesis of 1,2,3-triazole carboxylic acids.[1][4][5][8][9][10] U.S. Patent US6642390B2. Link

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• 2. CN111808034A - Method for synthesizing 1,2, 4-triazole-3-methyl carboxylate - Google Patents [patents.google.com]
• 3. bellevuecollege.edu [bellevuecollege.edu]
• 4. A practical flow synthesis of 1,2,3-triazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. The Ultimate Guide to Decarboxylation: How to Decarb Weed [weedmaps.com]
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• 9. orientjchem.org [orientjchem.org]
• 10. chemrxiv.org [chemrxiv.org]

Synthesis of 2-(2H-1,2,3-Triazol-2-yl)benzoic Acid Derivatives: A Guide for Medicinal Chemistry

The 2-(2H-1,2,3-triazol-2-yl)benzoic acid scaffold is a privileged structural motif in modern medicinal chemistry, most notably as a cornerstone in the design of dual orexin receptor antagonists (DORAs) for the treatment of insomnia.[1][2] Its unique physicochemical properties and synthetic accessibility have made it a focal point for researchers in drug discovery. This guide provides an in-depth overview of the prevailing synthetic strategies, complete with detailed protocols and an exploration of the rationale behind these methodologies.

The Challenge of Regioselectivity in Triazole Synthesis

The synthesis of N-substituted 1,2,3-triazoles presents a significant regioselectivity challenge. The 1,2,3-triazole ring possesses two distinct nucleophilic nitrogen atoms (N1 and N2), and reactions with electrophiles can lead to a mixture of N1- and N2-substituted isomers. In the context of the target benzoic acid derivatives, the N2-isomer is the biologically active and desired product. Consequently, synthetic strategies must be designed to heavily favor or exclusively yield the N2-regioisomer.

Key Synthetic Strategies

Two primary approaches have emerged as the most effective for the regioselective synthesis of 2-(2H-1,2,3-triazol-2-yl)benzoic acid derivatives: a multi-step sequence commencing with a pre-functionalized triazole and a direct copper-catalyzed N-arylation of 1,2,3-triazole with a substituted benzoic acid.

Strategy 1: Multi-step Synthesis via N2-Arylation of 4,5-Dibromo-2H-1,2,3-triazole

This robust and scalable four-step synthesis offers excellent control over regioselectivity by introducing the triazole moiety at the beginning of the sequence.[1][3][4][5] The use of 4,5-dibromo-2H-1,2,3-triazole is a key innovation; the bulky bromine atoms are proposed to provide steric hindrance and electronic deactivation at the N1 position, thereby directing the incoming aryl group to the N2 position.[2]

The overall workflow for this strategy can be visualized as follows:

Figure 1. Workflow for the multi-step synthesis of 2-(2H-1,2,3-triazol-2-yl)benzoic acid derivatives.

This protocol is adapted from a scalable synthesis reported in the literature and is a key intermediate for orexin antagonists.[3]

Step 1: N2-Arylation of 4,5-Dibromo-2H-1,2,3-triazole

• Rationale: This step establishes the crucial C-N bond with high N2 selectivity. The use of a polar aprotic solvent like DMSO facilitates the nucleophilic aromatic substitution reaction.

• Procedure:

  • To a solution of 4,5-dibromo-2H-1,2,3-triazole (1.0 eq) in dimethyl sulfoxide (DMSO), add potassium carbonate (K₂CO₃, 1.5 eq).

  • Add 2-fluoro-4-methyl-1-nitrobenzene (1.1 eq) to the mixture.

  • Heat the reaction mixture to 80 °C and stir for 12 hours.

  • After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 2-(4,5-dibromo-2H-1,2,3-triazol-2-yl)-5-methyl-1-nitrobenzene.

Step 2: Hydrogenation of the Nitro Group

• Rationale: The nitro group is reduced to an amine, which is a precursor for the Sandmeyer reaction. Palladium on carbon is a highly efficient and widely used catalyst for this transformation.

• Procedure:

  • Dissolve the product from Step 1 in methanol.

  • Add 10% palladium on carbon (Pd/C, 0.05 eq) to the solution.

  • Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature for 6 hours.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with methanol.

  • Concentrate the filtrate under reduced pressure to obtain 2-(4,5-dibromo-2H-1,2,3-triazol-2-yl)-5-methylaniline.

Step 3: Sandmeyer Iodination

• Rationale: The Sandmeyer reaction is a classic method for converting an aniline to an aryl iodide via a diazonium salt intermediate. The aryl iodide is then a suitable precursor for the Grignard reaction.

• Procedure:

  • Suspend the aniline from Step 2 in a mixture of acetonitrile and aqueous hydrochloric acid.

  • Cool the mixture to 0 °C and add a solution of sodium nitrite (NaNO₂, 1.2 eq) in water dropwise, maintaining the temperature below 5 °C.

  • Stir the mixture for 30 minutes to form the diazonium salt.

  • In a separate flask, dissolve potassium iodide (KI, 3.0 eq) in water and add it to the diazonium salt solution.

  • Allow the reaction to warm to room temperature and stir for 2 hours.

  • Extract the product with ethyl acetate, wash with sodium thiosulfate solution to remove excess iodine, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate to yield 2-(4,5-dibromo-2H-1,2,3-triazol-2-yl)-1-iodo-4-methylbenzene.

Step 4: Grignard Carboxylation and Debromination

• Rationale: This final step involves the formation of a Grignard reagent from the aryl iodide, followed by carboxylation with carbon dioxide (dry ice). The Grignard formation conditions also effect the reductive debromination of the triazole ring.

• Procedure:

  • To a solution of the aryl iodide from Step 3 in anhydrous tetrahydrofuran (THF), add isopropylmagnesium chloride (i-PrMgCl, 2.5 eq) dropwise at 0 °C.

  • Stir the mixture at room temperature for 2 hours.

  • Cool the reaction to -78 °C and add crushed dry ice (CO₂) in portions.

  • Allow the mixture to warm to room temperature and quench with aqueous ammonium chloride solution.

  • Acidify the aqueous layer with hydrochloric acid to pH 2-3 and extract with ethyl acetate.

  • Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by crystallization or column chromatography to obtain 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid.[6]

Step	Key Transformation	Typical Yield
1	N2-Arylation	85-95%
2	Hydrogenation	>95%
3	Sandmeyer Iodination	70-85%
4	Grignard Carboxylation	50-70%

Strategy 2: Direct Copper-Catalyzed N-Arylation

A more direct approach involves the copper-catalyzed coupling of 1H-1,2,3-triazole with a 2-halobenzoic acid derivative.[7] This method is more atom-economical but often results in a mixture of N1 and N2 isomers, necessitating careful purification.[1] The choice of catalyst, ligand, base, and solvent is critical to maximizing the N2:N1 ratio.

Figure 2. Workflow for the direct copper-catalyzed N-arylation.

• Rationale: This protocol utilizes a copper(I) iodide catalyst to facilitate the coupling reaction. The choice of a high-boiling polar aprotic solvent like DMF is common for this type of transformation. Purification is a key step to isolate the desired N2 isomer.

• Procedure:

  • To a reaction vessel, add 2-iodobenzoic acid (1.0 eq), 1H-1,2,3-triazole (1.5 eq), copper(I) iodide (CuI, 0.1 eq), and cesium carbonate (Cs₂CO₃, 2.0 eq).

  • Add anhydrous dimethylformamide (DMF) as the solvent.

  • Heat the reaction mixture to 110 °C and stir for 24 hours under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the reaction to room temperature and dilute with water.

  • Acidify the mixture with aqueous hydrochloric acid to a pH of 2-3.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The resulting crude product will be a mixture of N1 and N2 isomers. The desired 2-(2H-1,2,3-triazol-2-yl)benzoic acid can be isolated by fractional crystallization or column chromatography.

Catalyst System	N2:N1 Ratio (Typical)
CuI / Cs₂CO₃ / DMF	Varies, often requires careful optimization
Pd(OAc)₂ / Xantphos / K₃PO₄	Highly N2-selective (>95%)[1]

Medicinal Chemistry Applications

The 2-(2H-1,2,3-triazol-2-yl)benzoic acid core is a versatile scaffold in drug design. Its primary application has been in the development of DORAs, where it serves as a key pharmacophoric element that interacts with the orexin receptors.[2][7]

Beyond sleep disorders, triazole-containing compounds have demonstrated a broad range of biological activities, including:

• Anticancer: As inhibitors of poly(ADP-ribose) polymerase (PARP), a key enzyme in DNA repair, making them attractive targets for cancer therapy.[8][9]

• Antifungal: The triazole moiety is a well-established pharmacophore in many antifungal drugs.[10]

• Antitubercular and Antimicrobial: Various derivatives are being explored for their activity against a range of pathogens.

The structure-activity relationship (SAR) studies often focus on the substitution pattern on the benzoic acid ring and the groups attached to the triazole ring, which can significantly modulate the potency and selectivity of the compounds.[10]

Conclusion

The synthesis of 2-(2H-1,2,3-triazol-2-yl)benzoic acid derivatives is a well-established field with multiple reliable synthetic routes. The choice between a multi-step, highly regioselective approach and a more direct but potentially lower-yielding (in terms of the desired isomer) copper-catalyzed method will depend on the specific target molecule, scale of the synthesis, and the available purification capabilities. The continued importance of this scaffold in medicinal chemistry ensures that further innovations in its synthesis will be a topic of ongoing research.

References

• Highly Selective Synthesis of 2-(2 H -1,2,3-Triazol-2-yl)benzoic Acids - ResearchGate. Available at: [Link]

• Highly Selective Synthesis of 2-(2H-1,2,3-Triazol-2-yl)benzoic Acids | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Highly Selective Synthesis of 2‑(2H‑1,2,3-Triazol-2-yl)benzoic Acids - Figshare. Available at: [Link]

• Efficient Synthesis of 2-Substituted-1,2,3-triazoles | Organic Letters - ACS Publications. Available at: [Link]

• A Regioselective Synthesis of 2,4-Disubstituted 2H-1,2,3-Triazoles by Coupling of N-Tosylhydrazones and Anhydro-Aldose Tosylhydrazones with 4-Substituted 1H-1,2,3-Triazoles – Scope and Limitations | ACS Omega - ACS Publications. Available at: [Link]

• Highly Selective Synthesis of 2-(2H-1,2,3-Triazol-2-yl)benzoic Acids - ACS Publications. Available at: [Link]

• EP3619199B1 - Preparation of 2-([3][4][5]triazol-2-yl)-benzoic acid derivatives. Available at:

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - Frontiers. Available at: [Link]

• Efficient synthesis of 1,2,3-triazoles catalyzed by copper(I) Schiff base complex. Available at: [Link]

• REGIOSELECTIVE SYNTHESIS OF EITHER 1H- OR 2H-1,2,3-TRIAZOLES VIA MICHAEL ADDITION TO α,ß-UNSATURATED KETONES Sen Wai Kwok, Jas - LOCKSS. Available at: [Link]

• REGIOSELECTIVE SYNTHESIS OF EITHER 1H- OR 2H-1,2,3- TRIAZOLES VIA MICHAEL ADDITION TO α,ß-UNSATURATED KETONES - PubMed. Available at: [Link]

• ChemInform Abstract: Regioselective Synthesis of Either 1H- or 2H-1,2,3-Triazoles via Michael Addition to α,β-Unsaturated Ketones. - ResearchGate. Available at: [Link]

• Discovery of novel functionalized 1,2,4-triazoles as PARP-1 inhibitors in breast cancer: Design, synthesis and antitumor activity evaluation - ResearchGate. Available at: [Link]

• A practical flow synthesis of 1,2,3-triazoles - PMC. Available at: [Link]

• Structure-based identification of triazole-based PARP1 inhibitors: insights from docking and molecular dynamics simulations | Request PDF - ResearchGate. Available at: [Link]

• Comparing Copper Catalysts in the Synthesis of 1,2,3-Triazoles via Click Chemistry - Illinois State Academy of Science. Available at: [Link]

• Design, synthesis and structure-activity relationships of new triazole derivatives containing N-substituted phenoxypropylamino side chains - PubMed. Available at: [Link]

• Synthesis of di- and tri-(2H-1,2,3-triazol-2-yl)benzoic acids - FHNW. Available at: [Link]

• A summary of the structure–activity relationship study of the synthesized 1,2,4‐triazoles … - ResearchGate. Available at: [Link]

• Synthesis and structure-activity relationships of 1,2,4-triazoles as a novel class of potent tubulin polymerization inhibitors - PubMed. Available at: [Link]

• Recent Advances in the Synthesis and Applications of 1,2,3/1,2,5-Thiadiazole - PMC. Available at: [Link]

• Chemical Name : 2-(2H-1,2,3-Triazol-2-yl)benzoic Acid - Pharmaffiliates. Available at: [Link]

• Synthesis and biological evaluation of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids as anticancer agents - RSC Publishing. Available at: [Link]

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Application Note: Ruthenium-Catalyzed Synthesis of 1,5-Disubstituted 1,2,3-Triazole Carboxylic Acids

Introduction & Strategic Context in Drug Development

The advent of click chemistry revolutionized molecular assembly, with the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) becoming the gold standard for generating 1,4-disubstituted 1,2,3-triazoles. However, in the realm of peptidomimetics and structural biology, the 1,4-isomer exclusively mimics trans-amide bonds. To access cis-amide bond bioisosteres—which are critical for inducing β-turns and specific foldamer geometries—researchers must synthesize 1,5-disubstituted 1,2,3-triazoles[1].

The Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) bridges this gap. By utilizing pentamethylcyclopentadienyl ruthenium chloride complexes, RuAAC selectively yields the 1,5-regioisomer[2]. When applied to alkynoic acids (e.g., propiolic acid derivatives) or azido-carboxylic acids, RuAAC provides direct access to triazole-bearing carboxylic acids. These building blocks are highly sought after for synthesizing metabolically stable, tumor-targeting peptide analogs[1] and chiral foldamers[3].

Mechanistic Insights & Regioselectivity

Understanding the RuAAC catalytic cycle is essential for troubleshooting and optimizing reaction conditions. Unlike CuAAC, which relies on a copper-acetylide intermediate and is restricted to terminal alkynes, RuAAC proceeds via a completely different mechanism that accommodates both terminal and internal alkynes[4].

The causality behind the strict 1,5-regioselectivity lies in the oxidative coupling step. The active Ru(II) catalyst coordinates both the azide and the alkyne. The first new carbon-nitrogen bond forms specifically between the more electronegative carbon of the alkyne and the terminal, electrophilic nitrogen of the azide[4]. This forms a six-membered ruthenacycle. Subsequent rate-determining reductive elimination expels the 1,5-disubstituted triazole and regenerates the catalyst[4].

RuAAC catalytic cycle highlighting oxidative coupling and reductive elimination.

Catalyst Selection and Reaction Parameters

The choice of the ruthenium ligand sphere directly dictates the required thermal energy and solvent compatibility. Because carboxylic acids can coordinate to transition metals and potentially poison the catalyst, selecting a robust Ru(II) complex is paramount.

Table 1: Quantitative Comparison of Common RuAAC Catalysts

Catalyst Complex	Typical Temp (°C)	Optimal Solvents	Catalyst Loading	Key Characteristics & Causality
CpRuCl(PPh₃)₂	60 - 80	Dioxane, THF, Toluene	2 - 5 mol%	Standard bench-stable catalyst. The bulky PPh₃ ligands require moderate heating to dissociate and create vacant coordination sites[2].
[CpRuCl]₄	80 - 110	DMF, DMA	1 - 5 mol%	Tetrameric complex that excels in polar aprotic solvents. Superior for sterically hindered azido-acids or highly functionalized alkynes[5].
Cp*RuCl(COD)	20 - 40	Toluene, DMF	5 - 10 mol%	The 1,5-cyclooctadiene (COD) ligand is highly labile, allowing the reaction to proceed smoothly at room temperature, preserving heat-sensitive substrates[5].

Self-Validating Experimental Protocol

The following protocol details the synthesis of a 1,5-disubstituted 1,2,3-triazole carboxylic acid using an azido-amino acid and an alkynoic acid. The workflow is designed as a self-validating system: each phase contains built-in analytical checks to ensure the chemical logic holds before proceeding to the next step.

Step-by-step experimental workflow for RuAAC synthesis of triazole carboxylic acids.

Phase 1: Preparation and Degassing

Causality: Ruthenium(II) complexes are susceptible to oxidation to Ru(III) or Ru(IV) in the presence of dissolved oxygen, which irreversibly kills catalytic activity.

• Transfer 10 mL of anhydrous DMF (or 1,4-Dioxane) into a Schlenk flask.

• Perform three freeze-pump-thaw cycles or sparge vigorously with Argon for 30 minutes.

• Validation Check: The solvent must remain perfectly clear. Any cloudiness indicates moisture ingress.

Phase 2: Reaction Assembly

• Under an Argon atmosphere, add the azido-carboxylic acid (1.0 equiv, 1.0 mmol) and the alkynoic acid/alkyne (1.2 equiv, 1.2 mmol) to the degassed solvent.

• Add the selected catalyst, e.g., [Cp*RuCl]₄ (0.05 equiv, 5 mol% Ru).

• Validation Check: Upon catalyst addition, the solution should adopt a characteristic dark orange/brown hue. A rapid shift to dark green or black indicates premature catalyst decomposition (usually due to residual oxygen).

Phase 3: Catalytic Conversion & IPC Monitoring

• Seal the vessel and heat the reaction mixture to 80 °C (if using [Cp*RuCl]₄) for 4 to 12 hours.

• In-Process Control (IPC): Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

• Validation Check: The reaction is deemed complete only when the mass peak corresponding to the starting azide is completely consumed. This is a critical safety and purity gate; unreacted organic azides can be hazardous during concentration and complicate purification.

Phase 4: Quench and Regioselective Workup

Causality: Because the product contains a carboxylic acid moiety, standard aqueous workup will result in the product partitioning into the aqueous layer if the pH is too high.

• Cool the reaction to room temperature. Dilute the mixture with 30 mL of Ethyl Acetate (EtOAc).

• Wash the organic layer with an aqueous solution of 5% citric acid or 0.1 M HCl to adjust the aqueous phase to pH 3–4.

• Validation Check: Test the aqueous layer with pH paper. At pH 3-4, the carboxylic acid is fully protonated (neutral) and will partition into the EtOAc layer.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Phase 5: Purification

• Purify the crude residue via Preparative Reverse-Phase HPLC (C18 column, Water/MeCN gradient with 0.1% TFA).

• Validation Check: Analyze the purified fractions via ¹H NMR. The diagnostic triazole proton for a 1,5-disubstituted 1,2,3-triazole typically appears slightly upfield (e.g., δ 7.5–7.9 ppm) compared to its 1,4-disubstituted counterpart (which often appears > δ 8.0 ppm), confirming the regiochemical outcome[2].

References

1.[3] Stålsmeden, A. S.; Paterson, A. J.; Szigyártó, I. C.; Thunberg, L.; Johansson, J. R.; Beke-Somfai, T.; Kann, N. "Chiral 1,5-disubstituted 1,2,3-triazoles – versatile tools for foldamers and peptidomimetic applications." Organic & Biomolecular Chemistry, 2020.[Link] 2.[5] Zhang, L.; Chen, X.; Xue, P.; Sun, H. H. Y.; Williams, I. D.; Sharpless, K. B.; Fokin, V. V.; Jia, G. "Overview of 1,5-Selective Click Reaction of Azides with Alkynes or Their Synthetic Equivalents." Molecules, 2021. (Referenced contextually for [Cp*RuCl(COD)] catalyst parameters).[Link] 3.[1] Grob, N. M.; Schibli, R.; Béhé, M.; Valverde, I. E.; Mindt, T. L. "1,5-Disubstituted 1,2,3-Triazoles as Amide Bond Isosteres Yield Novel Tumor-Targeting Minigastrin Analogs." ACS Medicinal Chemistry Letters, 2021.[Link] 4.[2] Johansson, J. R.; Beke-Somfai, T.; Stålsmeden, A. S.; Kann, N. "Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications." Chemical Reviews, 2016.[Link] 5.[4] Boren, B. C.; Narayan, S.; Rasmussen, L. K.; Zhang, L.; Zhao, H.; Lin, Z.; Jia, G.; Fokin, V. V. "Ruthenium-Catalyzed Azide−Alkyne Cycloaddition: Scope and Mechanism." Journal of the American Chemical Society, 2008.[Link]

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Scalable synthesis of Suvorexant intermediates using 2H-triazole precursors

Application Note & Protocol Guide

Topic: Scalable Synthesis of Suvorexant Intermediates Using 2H-Triazole Precursors

Abstract: Suvorexant (marketed as Belsomra®) is a dual orexin receptor antagonist prescribed for the treatment of insomnia.[1][2] Its molecular structure features a unique chiral 1,4-diazepane core coupled with a 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid moiety. The efficient, regioselective, and scalable synthesis of this triazole-containing intermediate is paramount for the cost-effective manufacturing of the final active pharmaceutical ingredient (API).[3] This guide provides a detailed examination of the synthetic strategy for this key intermediate, focusing on a robust, scalable process that addresses the critical challenge of achieving the correct 2H-triazole regioisomer. We further detail the subsequent amide coupling to form Suvorexant, presenting protocols designed for reproducibility and high purity, suitable for drug development professionals in a process chemistry environment.

Strategic Overview: The Central Role of the 2H-Triazole Intermediate

The industrial synthesis of any pharmaceutical agent demands a process that is not only high-yielding but also safe, environmentally conscious, and economically viable.[3] In the case of Suvorexant, the synthesis can be logically divided into the preparation of two key fragments: the chiral diazepane and the aromatic triazole acid.

The 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid fragment is not merely a structural component; it is integral to the molecule's binding affinity at the orexin receptors. A significant challenge in its synthesis is controlling the regioselectivity of the triazole ring's attachment to the phenyl ring. The alkylation or arylation of an unsubstituted 1,2,3-triazole ring can lead to a mixture of N1 and N2 substituted isomers.[4] For Suvorexant, the N2-substituted (2H) isomer is the required and active form. Early medicinal chemistry routes often produced a mixture of isomers requiring chromatographic separation, a technique ill-suited for large-scale production.[3]

Our focus, therefore, is on a process that favors the formation of the desired 2H-isomer and employs scalable purification techniques like crystallization to isolate it in high purity.

Logical Workflow for Suvorexant Synthesis

The overall synthetic strategy is a convergent approach, where the two primary intermediates are synthesized separately and then coupled in the final steps. This approach is generally preferred in large-scale synthesis as it maximizes efficiency and allows for easier purification of intermediates.

Figure 1: Convergent synthetic workflow for Suvorexant.

Protocol 1: Scalable Synthesis of 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid

Expertise & Experience: Causality Behind the Protocol

This protocol is centered around a copper-catalyzed substitution reaction. Copper(I) catalysts are well-established for facilitating the coupling of N-nucleophiles with aryl halides.[3][5] The key to scalability and purity lies not just in the reaction itself, but in the subsequent purification. Instead of chromatography, this process leverages the differing physical properties of the desired N2-isomer and the undesired N1-isomer. By forming a sodium salt, the desired product can be selectively crystallized, providing a robust and repeatable method for achieving high purity on a large scale.[5] This crystallization step acts as a self-validating system; the ability to form the correct crystalline salt is a direct indicator of product purity.

Detailed Step-by-Step Methodology

Step 2.1: Copper-Catalyzed Arylation

• Reactor Setup: Charge a suitable inert reactor with 2-iodo-5-methylbenzoic acid (1.0 equiv), 1,2,3-triazole (1.5 equiv), and Copper(I) iodide (CuI, 0.1 equiv).

• Solvent Addition: Add N,N-Dimethylformamide (DMF, approx. 5 volumes).

• Reaction Execution: Heat the mixture to 110-120 °C and maintain for 12-24 hours. Monitor the reaction progress by HPLC until the starting aryl iodide is consumed.

  • Rationale: The elevated temperature is necessary to drive the C-N coupling reaction. DMF is an excellent polar aprotic solvent for this type of transformation. The excess triazole ensures the complete consumption of the more expensive aryl iodide.

Step 2.2: Work-up and Copper Removal

• Cooling: Cool the reaction mixture to room temperature.

• Quenching: Add an aqueous solution of N,N-dimethylethylenediamine and acid to sequester the copper catalyst.[5]

• Extraction: Dilute with a suitable organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, which now contains the mixture of triazole regioisomers.

Step 2.3: Regioisomer Separation via Selective Salt Formation

• Solvent Exchange: Concentrate the organic layer and exchange the solvent to a mixture of DMF and ethyl acetate.

• Base Addition: Carefully add a solution of sodium t-butoxide (approx. 1.0 equiv) to the mixture.[5]

• Crystallization: Stir the resulting slurry at ambient temperature. The sodium salt of the desired 2H-isomer will selectively precipitate.

  • Rationale: The solubility profiles of the sodium salts of the N1 and N2 isomers are sufficiently different in this solvent system to allow for selective isolation of the desired product. This is the cornerstone of achieving scalability.

• Isolation: Filter the solid precipitate and wash with ethyl acetate to remove the soluble N1-isomer and other impurities.

Step 2.4: Acidification and Final Product Isolation

• Dissolution: Dissolve the isolated sodium salt in water.

• Acidification: Slowly add dilute hydrochloric acid (HCl) to adjust the pH to ~2-3, causing the free acid to precipitate.

• Isolation & Drying: Filter the resulting solid, wash with water to remove inorganic salts, and dry under vacuum to yield the final product, 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid.

Data Summary: Triazole Intermediate Synthesis

Parameter	Target Value	Note
Starting Material	2-iodo-5-methylbenzoic acid	Commercially available
Overall Yield	~60%	Across the multi-step sequence[5]
Purity (by HPLC)	>99%	After selective crystallization
Regioisomeric Ratio	>99:1 (2H:1H)	After selective crystallization
Key Advantage	Avoids chromatographic purification	Scalable and cost-effective

Protocol 2: Final Amide Coupling to Synthesize Suvorexant

Expertise & Experience: Causality Behind the Protocol

With both key intermediates in hand, the final step is a standard amide bond formation. To maximize reactivity and ensure a clean, rapid conversion suitable for large-scale manufacturing, the carboxylic acid is typically activated. Conversion to an acid chloride using a reagent like oxalyl chloride is a common and effective strategy.[3][5] The subsequent reaction with the chiral diazepane amine is performed in the presence of a base to neutralize the HCl generated during the reaction, driving it to completion. The final API is then isolated via crystallization, which serves as the final purification step and controls the solid-state properties (polymorphism) of Suvorexant.[3]

Detailed Step-by-Step Methodology

Step 3.1: Acid Chloride Formation

• Reactor Setup: Charge a dry, inert reactor with 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid (1.05 equiv).

• Solvent & Reagent: Suspend the acid in dichloromethane (DCM, approx. 5 volumes). Add a catalytic amount of DMF, then slowly add oxalyl chloride (1.2 equiv) at 0-5 °C.[3][5]

• Reaction: Allow the mixture to warm to room temperature and stir until gas evolution ceases and a clear solution is formed. The crude acid chloride is typically used directly in the next step without isolation.

  • Rationale: The in situ formation and use of the highly reactive acid chloride minimizes potential degradation and simplifies the process. DMF catalyzes the reaction.

Step 3.2: Amide Coupling Reaction

• Amine Solution: In a separate reactor, dissolve the (R)-chiral diazepane intermediate (1.0 equiv) and a base such as triethylamine (2.5 equiv) in DCM.

• Addition: Cool the amine solution to 0-5 °C and slowly add the previously prepared acid chloride solution.

• Reaction: Maintain the temperature for 1-2 hours, monitoring for completion by HPLC.

  • Rationale: The base is crucial to scavenge the HCl byproduct, preventing the formation of an unreactive ammonium salt of the diazepane starting material.

Step 3.3: Work-up and API Crystallization

• Quenching: Quench the reaction with water or a dilute aqueous base.

• Extraction: Separate the organic layer, wash sequentially with dilute acid, dilute base, and brine to remove excess reagents and salts.

• Crystallization: Concentrate the DCM solution and perform a solvent exchange to a suitable crystallization solvent system (e.g., dichloromethane/heptane or isopropyl acetate/heptane).[3]

• Isolation: Cool the mixture to induce crystallization, filter the solid product, wash with a cold solvent (e.g., heptane), and dry under vacuum to yield Suvorexant.

Data Summary: Final Coupling Step

Parameter	Target Value	Note
Coupling Method	Acid Chloride	Highly reactive, ensures rapid conversion
Yield	>88%	For the coupling and isolation step[3]
Purity (by HPLC)	>99.5%	After final crystallization
Enantiomeric Excess	>99% ee	Maintained from the chiral diazepane

Trustworthiness: Self-Validating Systems

The robustness of these protocols is grounded in self-validating steps that ensure quality without relying on cumbersome techniques:

• Purity by Crystallization: The selective salt formation in Protocol 1 and the final API crystallization in Protocol 2 are powerful purification methods. The ability to achieve a consistent crystalline form with a sharp melting point and high purity is a key validation of the process's effectiveness.

• In-Process Controls (IPCs): HPLC monitoring at the end of each reaction step ensures that the process proceeds as expected before committing resources to the next stage. This prevents the carry-over of impurities that could complicate downstream steps.

• Regiochemical Control: The selective precipitation of the 2H-triazole sodium salt provides a definitive method for controlling the crucial regiochemistry of this key intermediate, directly impacting the identity and purity of the final API.

Conclusion

The synthesis of Suvorexant on a scalable level hinges on the efficient and regioselective production of its 5-methyl-2-(2H-1,2,3-triazol-2-yl)benzoic acid intermediate. The strategy detailed herein, utilizing a copper-catalyzed arylation followed by a non-chromatographic, crystallization-based separation of regioisomers, presents a viable and robust pathway for industrial production.[5] By coupling this high-purity intermediate with the chiral diazepane core via a standard acid chloride activation method, Suvorexant can be manufactured in high yield and purity. This guide provides the foundational protocols and scientific rationale necessary for researchers and drug development professionals to implement and adapt this scalable synthesis.

References

• Strotman, N. A., et al. (2012). Enantioselective Synthesis of a Dual Orexin Receptor Antagonist. Organic Letters, 14(13), 3458–3461. Available at: [Link]

• Strotman, N. A., et al. (2012). Enantioselective synthesis of a dual orexin receptor antagonist. PubMed. Available at: [Link]

• Li, P., et al. (2014). Facile synthesis of suvorexant, an orexin receptor antagonist, via a chiral diazepane intermediate. Research on Chemical Intermediates, 41(10), 7139-7148. Available at: [Link]

• Mangion, I. K., et al. (2012). Enantioselective Synthesis of a Dual Orexin Receptor Antagonist. ACS Publications. Available at: [Link]

• Mangion, I. K., et al. (2016). Enantioselective Synthesis of a Dual Orexin Receptor Antagonist. Figshare. Available at: [Link]

• Cox, J. M., et al. (2016). Discovery and Chemical Development of Suvorexant - A Dual Orexin Antagonist for Sleep Disorder. ACS Symposium Series. Available at: [Link]

• Lecesma, F. P., et al. (2016). Novel routes of synthesis for the preparation of suvorexant. Google Patents.

• Corbera, J. (2013). Suvorexant. Drugs of the Future, 38(4), 241. Available at: [Link]

• Kishi, T., et al. (2015). Suvorexant for Primary Insomnia: A Systematic Review and Meta-Analysis of Randomized Placebo-Controlled Trials. PLOS One. Available at: [Link]

• Strotman, N. A., et al. (2011). Reaction development and mechanistic study of a ruthenium catalyzed intramolecular asymmetric reductive amination en route to the dual Orexin inhibitor Suvorexant (MK-4305). PubMed. Available at: [Link]

• Technical Disclosure Commons. (2025). A PROCESS FOR THE PREPARATION OF SUVOREXANT. Available at: [Link]

• M. S. N. REDDY, et al. (2015). Process for the preparation of suvorexant and intermediates useful in the synthesis of suvorexant. Google Patents.

• ResearchGate. (2025). Laboratory and practical synthesis of Suvorexant, a selective dual orexin receptor antagonist. ResearchGate. Available at: [Link]

• Zhang, Y., et al. (2025). Optimized synthesis of suvorexant and determination of eight residual solvents by headspace gas chromatography. RSC Advances. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 2H-1,2,3-Triazoles. ResearchGate. Available at: [Link]

Sources

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• 2. Portico [access.portico.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Suvorexant synthesis - chemicalbook [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Purification of Polar 1,2,3-Triazole Carboxylic Acids

Case ID: PUR-TZ-COOH-001 Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences Division Subject: Troubleshooting isolation, metal scavenging, and purification of hydrophilic click-chemistry products.

Diagnostic & Triage: Start Here

Before attempting a specific protocol, determine your compound's behavior using the decision matrix below. 1,2,3-triazole carboxylic acids are unique because they possess both a hydrogen-bond accepting triazole ring and an ionizable carboxylic acid (

).

Purification Strategy Decision Matrix

Figure 1: Decision matrix for selecting the optimal purification route based on crude mixture visual cues and solubility properties.

Frequently Asked Questions (Troubleshooting)

Q1: Why does my product streak on normal phase silica gel?

Diagnosis: This is a "dual-mode" retention failure.

• Acidity: The carboxylic acid group interacts strongly with silanol groups (

  ) on the silica surface via hydrogen bonding.

• Basicity: The triazole ring (specifically N-2 and N-3) can act as a weak Lewis base, coordinating with metal impurities in the silica.

The Fix: You must suppress ionization.

• Mobile Phase: Add 1% Acetic Acid (AcOH) or 0.5% Formic Acid to both solvent A (DCM) and solvent B (MeOH). This protonates the carboxylic acid, reducing silanol interaction [1].

• Stationary Phase: If streaking persists, switch to Diol-functionalized silica or Reverse Phase (C18) .

Q2: I cannot extract the product from water into EtOAc or DCM.

Diagnosis: Your compound is likely in its carboxylate salt form (pH > pKa) or is inherently too polar due to the triazole-acid combination.

The Fix: The "Salting-Out" Acidic Extraction.

• Cool the aqueous layer to 0°C.

• Acidify carefully to pH 2–3 using 1M HCl (do not go lower if acid-sensitive groups are present, though triazoles are generally stable).

• Saturate the aqueous phase with NaCl (brine).

• Extract with n-Butanol or a 3:1 mixture of CHCl₃:Isopropanol . These solvent systems are more polar than EtOAc and better at pulling hydrophilic acids from water.

Q3: My product is green/blue. How do I remove the Copper?

Diagnosis: Copper (from CuAAC click chemistry) coordinates tightly to the triazole nitrogens.[1][2] Standard chromatography often fails to remove it.

The Fix: See Protocol A below. You must use a chelator stronger than the triazole.

Detailed Protocols

Protocol A: Copper Removal (The "Green" Impurity)

Required when: The crude product is blue/green or cell toxicity is a concern.

Method 1: EDTA Chelation (Best for <10g scale)

• Dissolve crude reaction mixture in EtOAc or DCM (if soluble). If water-soluble, use the aqueous reaction mixture directly.

• Prepare a 0.1 M EDTA solution adjusted to pH 8–9 with NaOH. (Note: EDTA is most effective at basic pH where it is fully deprotonated).

• Wash the organic phase (or treat the aqueous phase) with the EDTA solution 3 times.

  • Visual Cue: The aqueous EDTA layer will turn blue.

• Wash with brine to remove residual EDTA.

• Dry over

  .

Method 2: Solid-Supported Scavengers (Best for High Purity/Pharma) Use a Thiol-modified silica (e.g., SiliaMetS® Thiol or QuadraPure® TU).

• Dissolve crude in MeOH or EtOH.[3]

• Add scavenger resin (4 equivalents relative to Copper catalyst used).

• Stir at 40°C for 4 hours.

• Filter through a 0.45µm frit. The copper remains trapped on the resin.

Protocol B: Reverse Phase Flash Chromatography (The Gold Standard)

Required when: Normal phase silica results in streaking or irreversible adsorption.

Rationale: C18 (octadecyl) stationary phases eliminate the silanol interaction issues. The water-rich mobile phase ensures solubility of polar triazoles.

Instrument Setup:

• Column: C18 Flash Cartridge (e.g., RediSep Gold C18 or Biotage Sfär C18).

• Solvent A: Water + 0.1% Formic Acid (or 0.1% TFA).

• Solvent B: Acetonitrile (ACN) + 0.1% Formic Acid (or 0.1% TFA).

  • Note: Acid modifier is mandatory to keep the carboxylic acid protonated and sharp.

Gradient Table:

Time (CV)	% Solvent B	Description
0–2	0%	Flush column / Load sample
2–5	0% → 5%	Initial hold for very polar salts
5–15	5% → 40%	Elution of Triazole-Acid
15–20	40% → 100%	Wash lipophilic impurities

CV = Column Volumes

Protocol C: Crystallization (Scalable Purification)

Required when: Chromatography is too expensive for large batches (>5g).

• Dissolution: Dissolve the crude solid in a minimum amount of hot Methanol or Ethanol (approx. 60°C).

• Precipitation: Slowly add Ethyl Acetate (the anti-solvent) dropwise while keeping the solution hot, until a faint turbidity (cloudiness) persists.

• Clarification: Add a few drops of MeOH to make it clear again.

• Cooling: Remove from heat. Let cool to room temperature undisturbed, then move to 4°C (fridge).

• Filtration: Collect solids. Wash with cold EtOAc.[3][4]

Comparative Data: Method Efficacy

The following table summarizes the efficiency of different methods for removing specific contaminants from 1,2,3-triazole carboxylic acids.

Method	Copper Removal	Salt Removal	Yield	Purity Potential	Cost
LLE (Extraction)	Low	Low	Variable	Low (<90%)	Low
Silica Gel (Normal)	Low	Low	Poor (Streaking)	Medium	Low
C18 (Reverse Phase)	Medium	High	High	High (>98%)	High
Ion Exchange (AEX)	High	Medium	Medium	High	Medium
Recrystallization	Low	Medium	Medium	Very High	Low

Advanced Workflow: Ion Exchange (AEX)

For extremely polar acids that do not retain on C18, use Anion Exchange Chromatography.

Figure 2: Anion Exchange (AEX) workflow. The carboxylic acid binds to the resin at neutral pH and is released when the pH is lowered.

References

• Meldal, M., & Tornøe, C. W. (2008). Cu-Catalyzed Azide−Alkyne Cycloaddition.[5][6][7][8][9] Chemical Reviews, 108(8), 2952–3015. [Link]

• Bock, V. D., Hiemstra, H., & van Maarseveen, J. H. (2006). CuI-Catalyzed Alkyne–Azide “Click” Cycloadditions from a Mechanistic and Synthetic Perspective. European Journal of Organic Chemistry, 2006(1), 51–68. [Link]

• Teledyne ISCO. (2012).[10] RediSep C-18 Reversed Phase Column Purification of Carboxylic Acids. Application Note AN82. [Link]

• Chan, T. R., et al. (2004). Polytriazoles as Copper(I)-Stabilizing Ligands in Catalysis. Organic Letters, 6(17), 2853–2855. [Link]

Sources

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• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. confluore.com.cn [confluore.com.cn]
• 6. interchim.fr [interchim.fr]
• 7. Regioselective Synthesis of 1,2,3-Triazoles by Use of a Silica-Supported Copper(I) Catalyst [organic-chemistry.org]
• 8. broadpharm.com [broadpharm.com]
• 9. orientjchem.org [orientjchem.org]
• 10. teledyneisco.com [teledyneisco.com]

Minimizing side products in the hydrolysis of triazole esters

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the hydrolysis of triazole esters. Our focus is to equip you with the knowledge to maximize the yield of your desired carboxylic acid while minimizing the formation of troublesome side products.

Troubleshooting Guide: Diagnosing and Solving Common Issues

This section is designed to help you identify and resolve specific problems encountered during the hydrolysis of triazole esters.

Issue 1: Significant Epimerization or Racemization at an α-Chiral Center

You Observe: HPLC or chiral chromatography analysis of your product shows a mixture of diastereomers or enantiomers, indicating a loss of stereochemical purity at the carbon adjacent to the newly formed carboxylic acid.

Root Cause Analysis: Epimerization during ester hydrolysis is almost always a base-mediated process. The base, intended to catalyze the hydrolysis, can also abstract the proton at the α-position to the carbonyl group. This generates a planar enolate intermediate. Subsequent protonation of this intermediate during aqueous workup can occur from either face, leading to racemization or epimerization.[1] Stronger bases, higher temperatures, and prolonged reaction times increase the rate of this detrimental side reaction.

Solutions & Mitigation Strategies:

• Choice of Base: This is the most critical factor. Opt for milder bases that are sufficiently nucleophilic to effect hydrolysis but less basic to minimize proton abstraction.

  • Lithium Hydroxide (LiOH): Often the base of choice. The small lithium cation can chelate with the tetrahedral intermediate, stabilizing it and favoring the hydrolytic pathway over enolization. It is generally less basic than NaOH or KOH.[2]

  • Ammonia or Ammonium Hydroxide: Can be effective in some cases, particularly when other functional groups are sensitive to strong hydroxides.

  • Avoid Strong, Hindered Bases: Bases like potassium tert-butoxide or LDA are generally unsuitable as they are designed to be non-nucleophilic proton abstractors and will strongly favor enolization.

• Temperature Control: Perform the hydrolysis at the lowest temperature that allows for a reasonable reaction rate. Start reactions at 0 °C and allow them to slowly warm to room temperature. Avoid heating unless absolutely necessary.

• Reaction Monitoring: Closely monitor the reaction's progress using TLC or HPLC every 30-60 minutes. The goal is to quench the reaction as soon as the starting material is consumed, preventing prolonged exposure of the product to basic conditions.

• Solvent System: The choice of solvent can influence the relative rates of hydrolysis and epimerization. A common and effective system is a mixture of THF and water, or dioxane and water. These solvent systems ensure the solubility of both the organic substrate and the inorganic base.

Issue 2: Incomplete Reaction and Low Conversion

You Observe: After a standard reaction time, a significant amount of the starting ester remains unreacted.

Root Cause Analysis: Low conversion can stem from several factors: insufficient base, poor solubility of the reactants, or low reaction temperature. Base-promoted hydrolysis is a saponification reaction that consumes one equivalent of base per mole of ester.[3][4] If the base is not present in at least a stoichiometric amount, the reaction will stall. Furthermore, if the ester is not sufficiently soluble in the reaction medium, the reaction becomes mass-transport limited.

Solutions & Mitigation Strategies:

• Base Stoichiometry: Ensure at least 1.1 to 1.5 equivalents of the base are used. Using a slight excess helps to drive the reaction to completion.[5]

• Improve Solubility: If your substrate is poorly soluble in standard THF/water mixtures, consider adding a co-solvent like methanol or ethanol. However, be cautious, as this can lead to transesterification, although this is usually slow at low temperatures. Alternatively, using a phase-transfer catalyst (e.g., tetrabutylammonium bromide) can facilitate the reaction in a biphasic system.

• Increase Temperature (Cautiously): If the reaction is clean but slow at low temperatures, a modest increase in temperature (e.g., to 40 °C) may be warranted. This should only be done after confirming that epimerization is not a competing issue.

Issue 3: Low Yield Due to Product Degradation or Unwanted Side Reactions

You Observe: The starting material is consumed, but the yield of the desired carboxylic acid is low. You may see multiple new spots on your TLC plate.

Root Cause Analysis: While the triazole ring itself is generally robust, other functional groups within your molecule may not be stable to the hydrolytic conditions.[6][7] Furthermore, in some specific molecular architectures, the hydrolysis product itself can be unstable.

Solutions & Mitigation Strategies:

• Protecting Group Compatibility: Review all protecting groups in your molecule. For example, base-labile protecting groups like Fmoc will be cleaved. While Boc groups are generally stable to hydroxide bases, they can be cleaved under acidic workup conditions.[5] Silyl ethers (e.g., TBS, TIPS) may also be cleaved under strongly basic or acidic conditions. Choose your hydrolysis conditions to be orthogonal to your protection strategy.

• Hydrolysis of Other Functional Groups: Amides and nitriles are generally more resistant to hydrolysis than esters. However, under forcing conditions (high temperatures, prolonged reaction times), they can also hydrolyze. If your molecule contains these groups, use the mildest conditions possible for the ester hydrolysis.

• Check for Decarboxylation: If the triazole ring is substituted with an ester that, upon hydrolysis, results in a carboxylic acid beta to another carbonyl or electron-withdrawing group, the product may be susceptible to decarboxylation, especially if the workup involves heating.[8][9] Keep all workup steps cold.

• Workup Procedure: A common cause of product loss is during the aqueous workup.[10] Ensure the pH of the aqueous layer is sufficiently acidic (pH ~2-3) during extraction to fully protonate your newly formed carboxylic acid, driving it into the organic layer. Washing with brine helps to break up emulsions and remove water from the organic phase.[10]

Frequently Asked Questions (FAQs)

Q1: Why is base-promoted hydrolysis generally preferred over acid-catalyzed hydrolysis for triazole esters? A1: Base-promoted hydrolysis, or saponification, is an irreversible process. The final step involves the deprotonation of the carboxylic acid to form a carboxylate salt, which is unreactive towards the alcohol by-product.[3] This drives the reaction to completion. In contrast, acid-catalyzed hydrolysis is an equilibrium process, which is the reverse of Fischer esterification. To achieve high yields, one must use a large excess of water, which can be impractical. Furthermore, many complex molecules contain acid-sensitive functional groups (like Boc protecting groups) that would be cleaved under acidic hydrolysis conditions.[5]

Q2: What is the best way to monitor the progress of my hydrolysis reaction? A2: Thin-Layer Chromatography (TLC) is the most common and convenient method. The product carboxylic acid is typically more polar than the starting ester, resulting in a lower Rf value. A good mobile phase is usually a mixture of ethyl acetate and hexanes, often with a small amount of acetic acid (e.g., 1%) added to suppress the streaking of the carboxylic acid spot. For more precise, quantitative monitoring, High-Performance Liquid Chromatography (HPLC) is the preferred method.

Q3: Can I use an enzymatic hydrolysis approach? A3: Yes, enzymatic hydrolysis using lipases or esterases can be an excellent alternative, especially when dealing with substrates prone to epimerization. Enzymes operate under mild, neutral pH conditions and are often highly stereoselective. However, this approach requires screening for a suitable enzyme that accepts your specific triazole ester as a substrate.

Q4: My triazole ester is attached to a solid support (resin). Are there special considerations? A4: Yes. For resin-bound esters, you need to ensure adequate swelling of the resin in the chosen solvent system to allow the base to access the ester linkages. The kinetics may be slower compared to solution-phase reactions. After cleavage, you will need to filter off the resin and then proceed with a standard aqueous workup of the filtrate to isolate your product.

Visualizing Mechanisms and Workflows

To better understand the chemical transformations and decision-making processes, the following diagrams illustrate the key pathways.

Caption: Competing pathways in base-promoted ester hydrolysis.

Caption: Experimental workflow for monitoring hydrolysis reactions.

Protocols and Data

Protocol 1: General Procedure for Low-Epimerization Hydrolysis

This protocol is a starting point for the hydrolysis of a chiral triazole ester where epimerization is a primary concern.

• Dissolution: Dissolve the triazole ester (1.0 eq) in a suitable solvent mixture, typically tetrahydrofuran (THF) and water (3:1 v/v), to a concentration of 0.1 M.

• Cooling: Cool the solution to 0 °C in an ice-water bath with gentle stirring.

• Base Addition: Add a pre-dissolved solution of lithium hydroxide (LiOH·H₂O, 1.2 eq) in water dropwise over 5 minutes.

• Monitoring: Stir the reaction at 0 °C and monitor its progress every hour by TLC or HPLC. If the reaction is sluggish, allow the bath to expire and the reaction to stir at ambient temperature.

• Quenching: Once the starting material is consumed, cool the mixture back to 0 °C and quench the reaction by adding 1 M hydrochloric acid (HCl) until the pH is ~3.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with water (1x) and saturated aqueous sodium chloride (brine) (1x).[10]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

• Purification: Purify the crude product as necessary, typically by column chromatography or recrystallization.

Table 1: Influence of Base and Temperature on Hydrolysis and Epimerization

The following table summarizes typical outcomes for the hydrolysis of a generic chiral triazole ethyl ester, highlighting the importance of reaction conditions.

Base (1.2 eq)	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Diastereomeric Ratio (R:S)
LiOH	THF/H₂O	0	4	>95%	98:2
NaOH	THF/H₂O	25	2	>95%	90:10
KOH	THF/H₂O	25	2	>95%	88:12
LiOH	THF/H₂O	50	1	>95%	85:15
K₂CO₃	MeOH/H₂O	25	24	<20%	N/A

Data is representative and will vary based on the specific substrate.

References

• Gommaa, A. M., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. Frontiers in Chemistry. Retrieved from [Link]

• Galaverna, G., et al. (2019). Synthesis, characterization and chemical degradation of poly(ester-triazole)s derived from D-galactose. RSC Publishing. Retrieved from [Link]

• ResearchGate. (2022). Triazole: A New Perspective in Medicinal Chemistry and Material Science. Retrieved from [Link]

• Gommaa, A. M., et al. (2022). Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of triazole substituted methyl ester and attempted hydrolysis. Retrieved from [Link]

• Symbiosis. (2017). Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Bases - Reagent Guides. Retrieved from [Link]

• ACS Omega. (2021). One-Pot Synthesis of Some New s-Triazole Derivatives and Their Potential Application for Water Decontamination. Retrieved from [Link]

• Reddit. (2014). Why ester hydrolysis is often performed base-catalyzed instead of acid-catalyzed?. Retrieved from [Link]

• Journal of the American Chemical Society. (1967). Mechanisms of ester hydrolysis in aqueous sulfuric acids. Retrieved from [Link]

• Reddit. (2026). Triazole intermediate reaction mechanism. Retrieved from [Link]

• Chemistry Steps. (2020). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• School of Chemistry | University of Bristol. (2015). A Failed Late-Stage Epimerization Thwarts an Approach to Ineleganolide. Retrieved from [Link]

• PMC. (n.d.). Synthesis of Peptides Containing C-Terminal Esters Using Trityl Side-Chain Anchoring. Retrieved from [Link]

• PMC. (n.d.). Hydrolysis-Resistant Ester-Based Linkers for Development of Activity-Based NIR Bioluminescence Probes. Retrieved from [Link]

• Wikipedia. (n.d.). Ester hydrolysis. Retrieved from [Link]

• Real Chemistry - YouTube. (2022). Base hydrolysis of esters. Retrieved from [Link]

• PMC. (2021). One-Pot Synthesis of Some New s-Triazole Derivatives and Their Potential Application for Water Decontamination. Retrieved from [Link]

• Houben-Weyl. (n.d.). 3.2 Active Esters. Retrieved from [Link]

• Stabicon. (2024). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. Retrieved from [Link]

• SlideShare. (n.d.). Epimerization of Peptide. Retrieved from [Link]

• ResearchGate. (n.d.). Environmentally Friendly Synthesis and Self‐Catalytic Hydrolysis of Triazole‐Modified Organosilanes for Polysiloxane Production. Retrieved from [Link]

• UTAR Institutional Repository. (n.d.). SYNTHESIS AND CHARACTERIZATION OF 1,2,4-TRIAZOLO-1,3,4- THIADIAZOLE DERIVATIVES. Retrieved from [Link]

• RSC Advances. (2019). Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take?. Retrieved from [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from [Link]

• MDPI. (2021). Regioselective Reduction of 1H-1,2,3-Triazole Diesters. Retrieved from [Link]

• PMC. (2022). Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Retrieved from [Link]

Sources

• 1. Synthesis of Peptides Containing C-Terminal Esters Using Trityl Side-Chain Anchoring: Applications to the Synthesis of C-Terminal Ester Analogs of the S. cerevisiae Mating Pheromone a-Factor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bases - Wordpress [reagents.acsgcipr.org]
• 3. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
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• 8. pubs.acs.org [pubs.acs.org]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 2H-1,2,3-Triazole Synthesis &amp; Tautomerization

Welcome to the Technical Support Center for advanced heterocyclic synthesis. As drug development increasingly relies on the unique bioisosteric properties of 1,2,3-triazoles, controlling their regioselectivity has become a critical bottleneck. This guide provides researchers and scientists with field-proven troubleshooting strategies, mechanistic insights, and validated protocols to overcome the inherent challenges of tautomerization and achieve selective N2-functionalization.

Section 1: Thermodynamic & Kinetic Principles (FAQ)

Q: Why is it so difficult to selectively functionalize the N2 position of 1,2,3-triazoles? A: The fundamental challenge lies in the rapid annular tautomerization between the 1H- and 2H- forms of the 1,2,3-triazole ring. In standard alkylation or arylation reactions, incoming electrophiles kinetically and thermodynamically favor the N1 (or N3) position. This is because the N1/N3 nitrogens in the 1H-tautomer possess higher electron density and are sterically more accessible than the internal N2 nitrogen[1]. Consequently, standard functionalization attempts typically yield a mixture of regioisomers heavily skewed toward the N1-substituted product.

Q: What is the thermodynamic basis for this tautomeric equilibrium, and can solvent choice control it? A: The equilibrium is highly dependent on the microenvironment. The 1H-1,2,3-triazole tautomer has a significantly larger dipole moment than the 2H-tautomer. Therefore, polar solvents stabilize the 1H form via strong dipole-dipole interactions, shifting the equilibrium toward N1-reactivity. In contrast, the 2H form is thermodynamically more stable by ~3.5–4.5 kcal/mol in the gas phase or in non-polar environments[2]. While non-polar solvents can slightly increase the 2H population, solvent choice alone is rarely sufficient to achieve >90% N2-selectivity during cross-coupling, necessitating structural or catalytic interventions.

Caption: Tautomeric equilibrium of 1,2,3-triazole and the resulting non-selective functionalization pathways.

Section 2: Troubleshooting N2-Selective Functionalization (Q&A)

Q: I am getting predominantly N1-arylation. How can I force the reaction exclusively to the N2 position? A: To override the natural kinetic preference for N1, you must use a "Block-and-Deprotect" strategy utilizing 4,5-dibromo-2H-1,2,3-triazole . Causality: The bulky bromine atoms at the C4 and C5 positions create severe steric hindrance, physically shielding the adjacent N1 and N3 atoms. Simultaneously, their strong electron-withdrawing nature electrophilically deactivates these positions. This dual steric-electronic blockade leaves N2 as the only viable nucleophilic center[3][4]. After N2-arylation, the bromines are easily removed via palladium-catalyzed hydrogenation.

Q: Can I achieve N2-selectivity directly on complex substrates like C-nucleosides without using the dibromo-intermediate? A: Yes, through transition metal catalysis using highly sterically demanding ligands. For 1-β-D-ribofuranosyl-2H-1,2,3-triazoles, using a Palladium catalyst paired with the AdBrettPhos ligand is highly effective[5]. Causality: AdBrettPhos is an extremely bulky, electron-rich biaryl phosphine. When it coordinates with Pd, it creates a highly restricted catalytic pocket. During the reductive elimination step of the cross-coupling cycle, the steric bulk of the ligand forces the aryl group to couple at the less sterically encumbered N2 position of the triazole ring, yielding up to 89% of the N2-isomer[6].

Caption: Mechanism of regiocontrol using 4,5-dibromo-2H-1,2,3-triazole to force N2-selective arylation.

Section 3: Data Presentation

The following table summarizes the quantitative impact of the troubleshooting strategies discussed above on regioselectivity:

Substrate	Reagents / Catalyst System	Primary Regioisomer	Yield (%)	Reference
1H-1,2,3-Triazole (Unsubstituted)	Aryl Halide, K₂CO₃, DMF	N1-Aryl	Mixed (N1 > N2)	General[1]
4,5-Dibromo-2H-1,2,3-triazole	1-Fluoro-2-nitrobenzene, K₂CO₃	N2-Aryl	>95% (N2)	[3]
1-β-D-ribofuranosyl-2H-1,2,3-triazole	Aryl Bromide, Pd/[AdBrettPhos]	N2-Aryl	Up to 89% (N2)	[5]

Section 4: Experimental Protocols

Protocol A: N2-Selective Arylation via 4,5-Dibromo-2H-1,2,3-triazole (The Wang Method)

This self-validating protocol ensures >95% N2 selectivity by utilizing steric/electronic blocking[3][4].

Step 1: N2-Selective Nucleophilic Aromatic Substitution (SNAr)

• Charge a reactor with 4,5-dibromo-2H-1,2,3-triazole (1.0 equiv) and K₂CO₃ (1.5 equiv) in anhydrous DMF (0.5 M concentration).

• Add the electrophile (e.g., 1-fluoro-2-nitrobenzene derivative, 1.1 equiv).

• Heat the mixture to 80 °C and stir for 12 hours under a nitrogen atmosphere.

• Cool to room temperature, dilute with water, and extract with ethyl acetate. The steric bulk of the bromines ensures the aryl group is directed exclusively to the N2 position.

• Wash the organic layer with brine, dry over Na₂SO₄, and concentrate in vacuo.

Step 2: Debromination (Hydrogenation)

• Dissolve the crude N2-arylated dibromo-triazole in methanol (0.2 M).

• Add 10% Pd/C (10 wt% relative to the substrate) and sodium acetate (2.5 equiv) to neutralize the generated HBr.

• Purge the vessel with H₂ gas and stir vigorously under a hydrogen balloon (1 atm) at room temperature for 4–6 hours.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Concentrate the filtrate to yield the pure 2H-1,2,3-triazole derivative.

Protocol B: Palladium-Catalyzed N2-Arylation of Triazole C-Nucleosides

This methodology is optimized for complex, sensitive substrates where pre-bromination is not viable[5][6].

Step 1: Catalyst Pre-activation

• In an oven-dried Schlenk tube under an argon atmosphere, combine [PdCl(allyl)]₂ (1.5 mol %) and AdBrettPhos (3.0 mol %).

• Add anhydrous toluene (1 mL) and stir at room temperature for 10 minutes to allow the active, sterically demanding Pd-AdBrettPhos complex to form.

Step 2: Cross-Coupling

• To the pre-activated catalyst solution, add the 1-β-D-ribofuranosyl-2H-1,2,3-triazole substrate (1.0 equiv), the aryl halide (1.2 equiv), and K₃PO₄ (2.0 equiv).

• Seal the tube and heat the reaction mixture to 120 °C for 10 hours.

• Causality Check: The high temperature is required to overcome the activation energy barrier imposed by the extreme steric bulk of the AdBrettPhos ligand, which is actively forcing the coupling to the N2 position.

• Cool the mixture, dilute with dichloromethane, filter through Celite, and purify via flash column chromatography to isolate the N2-aryl C-nucleoside.

References

• Precise equilibrium structures of 1H- and 2H-1,2,3-triazoles (C2H3N3) by millimeter-wave spectroscopy. AIP Publishing.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFEyFu8lCqcxxZJEo5sJB8Grel4QZtsfJQsJCvIDxk05ymT3aOi_EpEk4FVwAaVlWkeArUAsT0xJI9-p4nu4ZOah3_OywDu_eaptM0tbUoPDCC8jvJw6cN9M79Wi6RSH0ktEKVallIr69Ajll5prvDGG2aKRMWiX137t7_e71wT-o36Xr3Qg42RJw2AR2x6c41C8XHBbhpQKjGslt2UR5sXCuGQAYkF]
• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. Frontiers.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEGuY4YooIPpIg_BYcVn6iAfSD9TkIxwlWZ7SLuqOTx__hrWUgp60B_oeWaIqGiIaa7UMUGyZ69ZmaZQfLEpF_Q_ZYnRvMrIOzgqw9XFedo3699uGGu6gc9JBSsfgogQ0lMHniqbcROy0veydRoUdrs2eCkxvPkgr909P7s6e8xlrr3pIy_zjFQEIv6DuY7yxY8-doZ-_rtdHynCAjr]
• Highly Selective Synthesis of 2-(2H-1,2,3-Triazol-2-yl)benzoic Acids. ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGj6l6rY2cu6Bgg7lCYnaH31_l9KiHMzbA-1ZQvsxWWgXazSo5pCAwboGU7haiwV9hF-mCRv9ZzRNfiwHScAVr5N6Ny-ypfI4UReYmCXQugoJiqVcGpmU7ncnw1x45vcfAzZrsJnmqpVQWUo2bvG4s4]
• Synthesis of di- and tri-(2H-1,2,3-triazol-2-yl)benzoic acids. FHNW.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH1mQuZfDNmA71xGLxzDrBcocvb8KsGzq8H1j2CfK_Zf8unt6kGy9oWQWgDmRs28I-RwsmD94UvHJJOfRwljHBW8bFiWl6gIWYW9Ez79n7JF3ldoNesZLBR999zs_k47uB0M4dofdJ_bFmqBgaqAAQCUOHDLlvW_1Dp7vFJRzQupE9rWg3fKznjeZwaJ69DIiRAzuQ1KOEEmCD9hnCCUoVbAntH5tYwQtn7kTM9Nw==]
• Functionalization of 2H-1,2,3-Triazole C-Nucleoside Template via N2 Selective Arylation. ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQELyfCMWIQpHM9fpRp2AqLeaYkaYMMa5CZ9rVyEnO21nR9WkvHQDJ_uCjj1uE4eEsgeAxKpGzM2GvVGg-jGrBlpwsOi9ZBc1RZzvf-WLL9cAivsB8fo4kiFJnePOKXYbr5zOJfQbdj-IWysaY_WLT0=]
• (PDF) Functionalization of 2H-1,2,3-Triazole C-Nucleoside Template via N2 Selective Arylation. ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEND1jMNHsyy1yp7d3fWf_5qmfbz7pSzqWj7_WyztQNQjjMmrGAeWgItxFZIMsUSvJmXxvHQgMY7jyL_NcUFAFIXJsgQ71Ql5P_VOmXUMOTBNYFvVfMnE9SuPqvd1pww36KsC9h4E2lXo7Z7HejD7mVaVH6A-3n1t3X9vTKs-bnG_jPLtDsYs8O2BdN2EH9xsWvDBByP01MWjF3mE1akxKhzMdnyixBCVY3FjzXiDMm8DBgKJi-R7xoHgG5gdL-jS9tkdom]

Sources

• 1. Frontiers | Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications [frontiersin.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. MLS_BTh_Poster_2066_Roth_Remo.pdf.pdf [fhnw.ch]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

13C NMR chemical shifts of 2H-1,2,3-triazole-4-carboxylic acid

Analytical Comparison Guide: 13C NMR Chemical Shifts of 2H-1,2,3-Triazole-4-Carboxylic Acid

As a Senior Application Scientist, I frequently encounter analytical bottlenecks in the structural elucidation of nitrogen-rich heterocycles. 1,2,3-triazole-4-carboxylic acid derivatives are highly valued in drug development as robust bioisosteres for amides and carboxylic acids. However, their tautomeric nature (existing in 1H, 2H, and 3H forms) complicates nuclear magnetic resonance (NMR) analysis.

This guide objectively compares analytical environments (solvent systems) and predictive methodologies (Quantum vs. Empirical) for accurately assigning the 13C NMR chemical shifts of the 2H-tautomer. By understanding the causality behind these shifts, researchers can implement self-validating protocols that eliminate structural ambiguity.

Tautomer Differentiation: The 2H vs. 1H Benchmark

Before evaluating solvent systems, one must establish the baseline spectral differences between the 1H and 2H tautomers. The electron distribution in the 2H-tautomer is significantly more symmetric, which fundamentally alters the shielding of the carbon atoms in the triazole ring.

• Mechanistic Causality: In the 1H-tautomer, the proton (or substituent) resides on N1, causing an asymmetric polarization that shields the adjacent C5 carbon. In the 2H-tautomer, the proton on N2 distributes electron density more evenly across the ring, effectively deshielding C5.

• The Diagnostic Marker: Extensive 13C NMR studies demonstrate that the C5 carbon in 1H-1,2,3-triazoles resonates between 121.5 and 125.6 ppm, whereas in 2H-1,2,3-triazoles, C5 is significantly deshielded, appearing between 131.0 and 134.5 ppm[1]. This ~10 ppm differential serves as the primary, definitive diagnostic marker for tautomeric assignment[1].

Solvent System Performance: DMSO-d6 vs. Methanol-d4

The choice of deuterated solvent profoundly impacts the observed chemical shifts of 2H-1,2,3-triazole-4-carboxylic acid due to solvent-solute hydrogen bonding dynamics.

• Mechanistic Causality: The carboxylic acid moiety and the triazole nitrogens readily form intermolecular hydrogen bonds. Protic solvents like Methanol-d4 (CD3OD) engage in rapid proton exchange and disrupt triazole dimers, leading to a generalized downfield shift. Conversely, aprotic polar solvents like DMSO-d6 stabilize the monomeric form via strong, localized hydrogen bonding to the COOH proton, resulting in slightly more shielded carbon signals.

• Experimental Data: Studies comparing 2-substituted 1,2,3-triazole-4-carboxylic acids across solvents reveal that the C-atoms of the triazole ring and the carbonyl group shift downfield by 0.7–2.2 ppm in Methanol-d4 compared to DMSO-d6[2].

Table 1: Comparative 13C NMR Chemical Shifts by Solvent (ppm)

Carbon Position	DMSO-d6 (Aprotic Polar)	Methanol-d4 (Protic Polar)	Shift Difference (Δδ)
C4 (Quaternary)	~140.5	~142.0	+1.5
C5 (CH)	~133.8	~134.5	+0.7
C=O (Carboxyl)	~162.1	~164.3	+2.2

(Note: Values are representative experimental benchmarks based on 2-aryl-1,2,3-triazole-4-carboxylic acid derivatives[2])

Predictive Modeling: DFT (GIAO) vs. Empirical Algorithms

Relying solely on heuristic software (e.g., standard HOSE-code predictors) can lead to misassignments for highly conjugated, tautomerizing heterocycles.

• Performance Comparison: Quantum-chemical calculations utilizing the Gauge-Independent Atomic Orbital (GIAO) method at the mPW1PW91/6-311+G(2d,p) level provide highly accurate theoretical shifts that closely mirror experimental solvent data[2]. Empirical predictors often fail to account for the specific solvent-induced polarization of the 2H-triazole ring.

Table 2: Accuracy of 13C NMR Prediction Methods for 2H-Triazoles

Method	C4 Error Margin	C5 Error Margin	Computational Cost	Recommendation
DFT (GIAO)	± 1.2 ppm	± 0.8 ppm	High (Hours)	Best for absolute tautomer confirmation[2].
Empirical (HOSE)	± 4.5 ppm	± 5.0 ppm	Low (Seconds)	Use only for preliminary structural drafting.

Optimized Experimental Protocol for High-Fidelity 13C NMR

To ensure trustworthiness, every NMR acquisition must be a self-validating system. Follow this step-by-step methodology to acquire publication-grade spectra for 2H-1,2,3-triazole-4-carboxylic acid:

Step 1: Sample Preparation

• Concentration Control: Dissolve exactly 10-15 mg of the analyte in 0.6 mL of DMSO-d6. Keeping the concentration below 50 mM is critical; higher concentrations induce excessive dimerization of the carboxylic acid, which artificially shifts the C=O carbon resonance.

• Internal Standard: Ensure the solvent contains 0.03% v/v TMS (Tetramethylsilane) to strictly lock the 0.0 ppm reference point.

Step 2: 13C NMR Acquisition Parameters

• Frequency: Utilize a minimum of 100 MHz (for 13C) on a 400 MHz or higher spectrometer[2].

• Relaxation Delay (D1): Set D1 to ≥ 2.0 seconds. The quaternary C4 and the carbonyl carbon lack attached protons and relax slowly. A standard default D1 (often 1.0s) will cause these critical peaks to disappear into the baseline noise.

• Scans: Run a minimum of 512 scans to ensure an adequate signal-to-noise ratio for the quaternary carbons.

Step 3: Internal Validation via 2D NMR

• HSQC (Heteronuclear Single Quantum Coherence): Run an HSQC to unambiguously link the C5 carbon (~133.8 ppm) to its directly attached proton (~8.2-8.5 ppm).

• HMBC (Heteronuclear Multiple Bond Correlation): Verify the C4 assignment by observing a 2-bond correlation from the C5-proton to the C4 carbon (~140.5 ppm), and a 3-bond correlation to the C=O carbon (~162.1 ppm).

Workflow Visualization

Logical workflow for differentiating 1H and 2H triazole tautomers using 13C NMR and 2D validation.

References

• Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis. MDPI.[Link]

• A Regioselective Synthesis of 2,4-Disubstituted 2H-1,2,3-Triazoles by Coupling of N-Tosylhydrazones and Anhydro-Aldose Tosylhydrazones. ACS.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]

Mass spectrometry fragmentation patterns of 2H-1,2,3-triazole derivatives

This guide provides a technical comparison of mass spectrometry (MS) fragmentation patterns for 2H-1,2,3-triazole derivatives, contrasting them with their 1H-isomers. It is designed for researchers requiring structural elucidation of triazole regioisomers synthesized via oxidative cyclization (e.g., from osazones) versus Click chemistry (CuAAC).

Executive Summary

The differentiation of 2H-1,2,3-triazoles from their 1H-isomers is a critical analytical challenge in heterocyclic synthesis. While Nuclear Magnetic Resonance (NMR) is the gold standard for solution-phase characterization (exploiting

symmetry in 2H-isomers), Mass Spectrometry (MS) offers a rapid, sensitive alternative for complex matrices.

The defining MS characteristic of the 2H-1,2,3-triazole scaffold is the facile extrusion of molecular nitrogen (

) to form a stable azirine or ketenimine radical cation, often appearing as the base peak or a high-abundance fragment. This contrasts with 1H-isomers, where the ion is often transient, undergoing rapid secondary fragmentation or hydrogen rearrangement.

Part 1: The Isomer Challenge & Mechanistic Basis

Structural Context[1][2][3][4][5]

• 2H-1,2,3-Triazoles: Typically formed via the oxidative cyclization of bis-hydrazones (osazones) or alkylation of triazoles under specific conditions. They possess a fixed quinoid-like conjugation and often exhibit higher symmetry.

• 1H-1,2,3-Triazoles: The classic "Click" chemistry product.[1] They possess an acidic proton (or substituent) at N1 and are prone to annular tautomerism (if N-unsubstituted).

Primary Fragmentation Pathway: Nitrogen Extrusion

Both isomers lose

( Da), but the fate of the resulting radical cation differs significantly due to electronic stability.

• 2H-Pathway (Symmetric Cleavage): The 2H-triazole radical cation loses

  to form a 1H-azirine intermediate. Because substituents at positions 4 and 5 are often identical (in osazone derivatives) or electronically conjugated, this intermediate is relatively stable. It subsequently rearranges to a ketenimine before cleaving into a nitrile ( ) and a nitrene/radical fragment.

• 1H-Pathway (Asymmetric Cleavage): The 1H-isomer loses

  to form a carbene-like species. Due to the asymmetry (N1 substituent vs. C5 proton/substituent), this species rapidly undergoes Wolff-type rearrangements or hydrogen shifts, often leading to or extensive skeletal disintegration.

Visualization of Fragmentation Pathways

Caption: Comparative fragmentation flow. The 2H-isomer pathway (left) favors a stable azirine-to-nitrile route, while 1H-isomers (right) often undergo complex rearrangements.

Part 2: Experimental Data & Diagnostic Ions

The following data compares the Electron Ionization (EI) fragmentation of 2-phenyl-1,2,3-triazole (a prototypical 2H-derivative) against its 1H-isomer.

Table 1: Comparative Fragmentation Abundance (EI, 70 eV)

Fragment Ion Identity	m/z (approx)	2H-Isomer Relative Abundance (RA)	1H-Isomer Relative Abundance (RA)	Diagnostic Note
Molecular Ion ( )	145	High (80-100%)	Moderate (40-60%)	2H-isomers are often more stable under EI conditions due to symmetry.
	117	High (60-90%)	Low (< 20%)	Primary Diagnostic. The azirine species from 2H is significantly more stable than the carbene from 1H.
	90	Moderate	High	1H-isomers often lose HCN rapidly after N2 loss.
Phenyl Cation ( )	77	High	High	Non-diagnostic (common to both).
Nitrile Ion ( )	Variable	Distinct	Weak/Absent	2H-isomers cleave to form distinct nitrile ions (e.g., Ph-CN at m/z 103 if substituted).

Key Differentiators

• Stability of

  : In 2H-triazoles, the peak at is often the base peak or second most intense peak. In 1H-triazoles, this peak is often negligible because the resulting species immediately fragments further.

• Nitrile Formation: 2H-triazoles substituted at C4/C5 with alkyl/aryl groups (R) will show strong peaks corresponding to

  .

Part 3: Experimental Protocols

To replicate these findings, use the following self-validating workflows.

Protocol A: Electron Ionization (EI-MS) for Isomer Identification

Best for: Pure synthesized compounds, small molecule derivatives.

• Sample Prep: Dissolve 0.1 mg of the triazole derivative in 1 mL of HPLC-grade Methanol or Dichloromethane.

• Inlet: Direct Insertion Probe (DIP) or GC-MS injection (if volatile).

  • Note: 2H-triazoles are generally thermally stable, but avoid injector temps >250°C to prevent thermal degradation prior to ionization.

• Ionization: Set electron energy to 70 eV .

• Scan Range: 40–500 m/z.

• Validation Step: Check for the presence of the Molecular Ion (

  ).[1] If is absent, lower energy to 20 eV to confirm the parent mass.

• Analysis: Calculate the ratio of

  .

  • Ratio > 0.5: Strong indicator of 2H-isomer .

  • Ratio < 0.2: Strong indicator of 1H-isomer (or rapid secondary fragmentation).

Protocol B: ESI-MS/MS (Tandem Mass Spec)

Best for: Biological matrices, polar derivatives, LC-MS workflows.

• Mobile Phase: 50:50 Acetonitrile:Water + 0.1% Formic Acid.

  • Why Formic Acid? Promotes protonation

    .

• Ionization: Positive Mode ESI (+).

• Collision Energy (CE) Ramp: Perform a CE ramp from 10 eV to 50 eV.

• Observation:

  • Isolate the parent ion

    .

  • Apply fragmentation energy.

  • 2H-Triazoles: Will show a clean loss of

    ( ) followed by cleavage into nitrile fragments.

  • 1H-Triazoles: Often show competitive loss of substituents or ring opening before clean

    loss, or complex rearrangements involving the N1-substituent.

Workflow Diagram: Isomer Differentiation

Caption: Decision tree for differentiating triazole isomers using MS/MS fragmentation intensity.

References

• Begtrup, M. (1973). Mass spectra of 1,2,3-triazoles. Journal of the Chemical Society, Perkin Transactions 1, 1973, 0-0. Link

• Lebedev, A. T., et al. (2017). Identification and interconversion of isomeric 4,5-functionalized 1,2,3-thiadiazoles and 1,2,3-triazoles in conditions of electrospray ionization. Journal of Pharmaceutical and Biomedical Analysis, 145, 315-321. Link

• Tian, Z., et al. (2008). Ion chemistry of 1H-1,2,3-triazole. The Journal of Physical Chemistry A, 112(1), 1-10. Link

• BenchChem. (2025). Application Notes and Protocols for Mass Spectrometry Analysis of 4-phenyl-1,2,3-thiadiazole (Comparative reference for N2 loss). Link

Sources

• 1. New 1,2,3-Triazole/1,2,4-triazole Hybrids as Aromatase Inhibitors: Design, Synthesis, and Apoptotic Antiproliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]

Validation of N2-Substitution Using NOESY NMR Spectroscopy

The following guide is a technical directive designed for researchers in medicinal chemistry and structural biology. It addresses the critical challenge of validating N2-regioisomers in nitrogenous heterocycles (specifically indazoles and pyrazoles) using NOESY NMR.

Executive Summary: The Regioselectivity Challenge

In the development of bioactive heterocycles—particularly indazoles, pyrazoles, and 1,2,3-triazoles —N-alkylation often yields a mixture of regioisomers (N1 vs. N2).[1][2][3] While N1-substitution is typically thermodynamically favored (benzenoid structure in indazoles), N2-isomers (quinonoid structure) frequently exhibit distinct and desirable pharmacological profiles.[1]

Distinguishing these isomers is a notorious bottleneck. Their mass spectra are identical, and 1D NMR chemical shifts are often ambiguous.[1] Nuclear Overhauser Effect Spectroscopy (NOESY) serves as the definitive, non-destructive validation method by detecting through-space spatial proximity, providing a "smoking gun" signal that scalar coupling methods (like HMBC) sometimes fail to resolve unambiguously.

This guide outlines the validation of N2-substitution, comparing NOESY against alternative methods and providing a self-validating experimental protocol.

Comparative Analysis: NOESY vs. Alternatives

To validate an N2-substitution, one must prove the alkyl group is spatially proximal to the C3-proton (in indazoles) rather than the C7-proton. Below is an objective comparison of validation methodologies.

Table 1: Performance Matrix of Regioisomer Validation Methods

Feature	NOESY (2D / 1D)	HMBC (1H-15N / 1H-13C)	X-Ray Crystallography	UV/Vis Spectroscopy
Primary Mechanism	Through-Space (< 5 Å)	Through-Bond (J-coupling)	Electron Density Diffraction	Electronic Transition
Definitiveness	High (Direct spatial proof)	Medium-High (Depends on bond paths)	Absolute	Low (Inferential)
Sample State	Solution (standard NMR tube)	Solution	Solid Crystal (Required)	Solution
Time to Result	1–4 Hours	1–12 Hours	Days–Weeks (if crystals form)	Minutes
Sample Requirement	~2–10 mg	~5–20 mg (15N is insensitive)	Single Crystal	< 1 mg
Key Limitation	Requires specific mixing time; MW dependent.[1][4]	3-bond vs. 4-bond correlations can be ambiguous.[1]	Crystallization failure rate.	Solvent/pH dependent.

Why NOESY Wins for N2-Validation

• HMBC Ambiguity: In indazoles, the N1-alkyl group shows a 3-bond correlation to C7a and C3.[1] The N2-alkyl group also couples to C3 and C7a (often via different bond paths). Distinguishing a

  from a or correlation can be difficult without 15N data.[1]

• NOESY Clarity: NOESY relies on distance, not bonds.[1]

  • N1-Alkyl is physically close to the benzene ring proton (H7 ).

  • N2-Alkyl is physically close to the pyrazole ring proton (H3 ).

  • These protons are on opposite sides of the molecule. There is no ambiguity.

Strategic Workflow: The Validation Logic

The following diagram illustrates the decision logic for assigning regioisomers using NOESY.

Figure 1: Logic flow for distinguishing N1 vs. N2 regioisomers in indazole scaffolds.

Deep Dive: Experimental Protocol

This protocol is optimized for small molecules (MW < 600 Da) where the Nuclear Overhauser Effect is positive.[4]

Phase 1: Sample Preparation

• Solvent Selection: Use DMSO-d6 if possible. It prevents exchange of labile protons (if any remain) and generally provides better dispersion of aromatic signals than CDCl3.

• Concentration: 5–10 mg in 600 µL is ideal. Filter the sample to remove particulates (paramagnetic impurities shorten T1 relaxation, killing the NOE signal).

• Degassing: Crucial Step. Dissolved oxygen is paramagnetic and promotes relaxation. Briefly bubble nitrogen or argon through the sample for 2 minutes to maximize NOE enhancement.

Phase 2: 1H NMR Assignment (Prerequisite)

Before running NOESY, you must unequivocally identify the diagnostic protons.[1]

• Indazole H3: Typically a sharp singlet around 8.0–8.5 ppm.

• Indazole H7: A doublet/multiplet around 7.5–7.8 ppm (part of the benzene system).

• N-Alkyl Protons: The

  -protons (directly attached to N) will be around 4.0–5.5 ppm.

Phase 3: The NOESY Experiment

• Pulse Sequence: noesygpphpp (Bruker standard) or equivalent gradient-selected NOESY.[1]

• Mixing Time (d8): This is the most critical parameter.[4]

  • Small Molecules (< 600 Da):500 ms – 800 ms .

  • Why? Small molecules tumble fast (short correlation time,

    ).[1] The NOE buildup is slow. Too short (e.g., 200 ms) = no signal.[1] Too long (> 1s) = signal loss due to T1 relaxation.[1]

• Relaxation Delay (d1): Set to 2–3 seconds . Total recycle time should be ~3–5

  T1.

• Scans (NS): Minimum 16 (32 preferred for higher S/N).

• Increments (TD1): 256 (for decent resolution in the indirect dimension).

Phase 4: Data Interpretation (The Self-Validating Check)

To ensure the experiment worked, look for "trivial" NOEs first:

• Internal Control: Do you see a cross-peak between the N-Alkyl

  -protons and the -protons (neighbors)? If yes, the NOESY experiment was successful.

• The N2 Validation:

  • Locate the N-Alkyl

    -proton chemical shift on the F1 axis.

  • Scan across to the F2 aromatic region.

  • N2 Confirmation: You must see a cross-peak at the frequency of Indazole H3 .

  • N1 Exclusion: You must NOT see a cross-peak at the frequency of Indazole H7 .

Mechanistic Visualization: The "Smoking Gun" Interaction

The following diagram details the specific spatial interactions that generate the diagnostic cross-peaks.

Figure 2: Spatial proximity map showing the diagnostic NOE interactions for N1 vs. N2 isomers.

Common Pitfalls & Troubleshooting

• The "Null" NOE: If the molecular weight is ~1000 Da, the NOE may pass through zero (crossover region).

  • Solution: Use ROESY (Rotating-frame Overhauser Effect Spectroscopy).[1][5] ROE is always positive regardless of molecular weight.[4]

• Exchange Broadening: If the N-substituent is labile (e.g., a proton in tautomeric equilibrium), signals will vanish.[1]

  • Solution: This protocol applies to substituted (alkylated/arylated) products where the position is fixed. If studying the free base, lower the temperature to slow tautomerism.

• Spin Diffusion: In larger molecules or long mixing times, magnetization can transfer

  , making and look close.[1]

  • Validation: For small molecules (< 600 Da) with mixing times < 800 ms, spin diffusion is rarely a false-positive issue for regioisomer assignment.[1]

References

• Claridge, T. D. W. (2016).[1] High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 8: Correlations Through Space: The Nuclear Overhauser Effect).

• Luo, G., et al. (2011).[1] "Regioselective N-Alkylation of Indazoles." Journal of Organic Chemistry, 76(16), 6844–6852.[1] (Demonstrates N1 vs N2 assignment using NOE).

• Reich, H. J. (2024).[1] "The Nuclear Overhauser Effect (NOE)."[4][5][6][7][8][9][10] University of Wisconsin-Madison NMR Structure Determination Guide. (Authoritative guide on NOE parameters and mixing times).

• Bruker BioSpin. (2023). "2D NOESY Pulse Sequences and Parameters." Bruker User Manuals. (Standard protocols for noesygpphpp).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 5. princeton.edu [princeton.edu]
• 6. MR - An improved, time-efficient approach to extract accurate distance restraints for NMR2 structure calculation [mr.copernicus.org]
• 7. 2210pc.chem.uic.edu [2210pc.chem.uic.edu]
• 8. researchgate.net [researchgate.net]
• 9. JEOL USA blog | Basics of NOE/NOESY: Causes and Solutions When NO [jeolusa.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Comprehensive Safety and Disposal Protocol for 2H-1,2,3-Triazole-2-carboxylic Acid

As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who utilize 1,2,3-triazole derivatives. These nitrogen-rich heterocycles are invaluable as peptide surrogates and intermediates in the synthesis of bioactive compounds, such as anti-platelet aggregation agents. However, the unique structural stability and high nitrogen content of 2H-1,2,3-Triazole-2-carboxylic acid demand rigorous, specialized disposal protocols.

Standard waste management procedures are insufficient for this compound. Improper disposal or accidental combustion can lead to the rapid evolution of highly toxic nitrogen oxides (NOx). This guide provides field-proven, self-validating methodologies to ensure absolute laboratory safety and environmental compliance.

Physicochemical Hazard Profile & Causality

To understand how to dispose of a chemical, we must first understand why it behaves the way it does. The 1,2,3-triazole ring contains three adjacent nitrogen atoms. While the ring is stable under standard conditions, thermal decomposition breaks the strong N-N and N-C bonds, releasing massive amounts of energy and toxic gases.

Furthermore, the carboxylic acid moiety can react with incompatible substances (like strong oxidizing agents), and the compound in its powdered form presents a combustible dust hazard.

Table 1: Quantitative Hazard Data and Disposal Implications

Physicochemical Property	Value / Characteristic	Operational & Disposal Implication
Molecular Formula	C3H3N3O2	High N:C ratio dictates that combustion will generate significant NOx. Requires chemical incineration with alkaline scrubbing.
Decomposition Products	NOx, CO, CO2	Never dispose of in standard municipal waste or open burns. Toxic gas evolution is lethal in unventilated spaces.
Flammability	Combustible Dust Potential	Exert extreme care during ignition in incinerators; use non-sparking tools for any spill cleanup.
Ecological Toxicity	Non-biodegradable / Aquatic Hazard	Do not discharge into municipal drains, waterways, or soil. Requires complete containment.

Mechanistic Workflow of Chemical Destruction

Because of the hazards outlined above, 2H-1,2,3-Triazole-2-carboxylic acid cannot be neutralized via simple benchtop acid-base chemistry. The only scientifically sound method of disposal is high-temperature chemical incineration .

The Causality of the Scrubber System: When the triazole ring is subjected to temperatures exceeding 1000°C, it oxidizes into nitric oxide (NO) and nitrogen dioxide (NO2). If released, these gases react with atmospheric moisture to form highly corrosive nitric acid (acid rain). Therefore, the incinerator must be equipped with an afterburner (to ensure complete destruction of the stable aromatic ring) and an alkaline scrubber (to neutralize the acidic NOx exhaust into benign nitrate salts).

Workflow for the segregation, incineration, and neutralization of triazole-based chemical waste.

Step-by-Step Disposal Methodologies

Every protocol below is designed as a self-validating system . This means the procedure includes a built-in verification step to ensure the action was performed correctly, closing the loop on safety and compliance.

Protocol A: Solid Waste Disposal (Unused or Surplus Product)

• Segregation: Collect all surplus 2H-1,2,3-Triazole-2-carboxylic acid powder in a compatible, tightly sealed container (e.g., High-Density Polyethylene, HDPE).

• Labeling: Affix a hazardous waste label detailing the chemical name, CAS number, and the specific warning: "Danger: Combustible Dust / Toxic NOx Decomposition."

• Transfer: Offer the surplus and non-recyclable solid waste to a licensed professional waste disposal service.

• Incineration: The facility must burn the material in a chemical incinerator equipped with an afterburner and scrubber. The operator must exert extra care during initial ignition due to the high flammability of the triazole dust.

• Validation Step: Weigh the sealed waste container prior to transfer and cross-reference this mass with the laboratory's chemical inventory log. Obtain a Certificate of Destruction from the disposal facility to officially close the chain of custody.

Protocol B: Liquid Waste (Reaction Solvents and Extracts)

• Solvent Compatibility Check: If the acid is dissolved in organic solvents (e.g., methanol or acetonitrile used during synthesis), segregate the mixture into a "Non-Halogenated Organic Waste" carboy. Do not mix with halogenated waste unless specifically required by your facility's EHS guidelines.

• Containment: Store in approved, vented carboys to prevent pressure buildup from potential off-gassing.

• Disposal: Transfer the carboy to the hazardous waste collection team for high-temperature liquid injection incineration.

• Validation Step: Before adding the waste to the carboy, verify solvent compatibility using a standard chemical compatibility matrix. Log the exact volume and concentration transferred to prevent over-pressurization and ensure accurate waste profiling.

Protocol C: Accidental Spill Cleanup

Accidental spills of powdered triazole derivatives pose an immediate inhalation and flammability risk.

• Evacuation & Ventilation: Immediately evacuate unprotected personnel from the dangerous area and ensure maximum laboratory ventilation (e.g., open fume hood sashes to increase room exhaust).

• PPE: Don a NIOSH-approved particulate respirator (Type N95 or P100), chemical-resistant gloves, and safety goggles.

• Containment: Prevent the powder from entering sinks, drains, or floor grates.

• Collection: Vacuum or sweep up the material using spark-proof tools to avoid igniting combustible dust. Do not dry sweep aggressively if it creates excessive airborne dust; lightly dampen with an inert absorbent if necessary.

• Final Disposal: Place the collected material into a suitable closed container and route it to the solid waste workflow.

• Validation Step: After sweeping, use a damp, white, inert absorbent pad to wipe the spill area. Visually inspect the pad for any residual powder. Log the spill incident with the Environmental Health and Safety (EHS) department.

Sequential spill response protocol for 2H-1,2,3-Triazole-2-carboxylic acid containment.

References

• AK Scientific, Inc. "5-Sulfamoyl-1H-1,2,4-triazole-3-carboxylic acid Safety Data Sheet." aksci.com. 1

• Capot Chemical. "MSDS of 1H-[1,2,3]Triazole-4-carboxylic acid amide." capotchem.cn. 2

• Cato Research Chemicals. "SAFETY DATA SHEETS: 3-Amino-5-carboxy-1H-1,2,4-triazole hydrate." cato-chem.com. 3

• Cole-Parmer. "Material Safety Data Sheet - 5-Methyl-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxylic acid." coleparmer.com. 4

• TCI Chemicals. "SAFETY DATA SHEET - 1H-1,2,4-Triazole-3-carboxylic Acid." tcichemicals.com. 5

• Sphinx Knowledge House. "Synthesis of 1-[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-ylmethyl)-biphenyl-2-ylmethyl]-5-methyl-1H-[1,2,3]-triazole

Sources

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• 2. capotchem.cn [capotchem.cn]
• 3. zycz.cato-chem.com [zycz.cato-chem.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. tcichemicals.com [tcichemicals.com]

Personal protective equipment for handling 2H-1,2,3-Triazole-2-carboxylicacid

Executive Safety Advisory: High-Energy Nitrogen Heterocycle

Critical Technical Note on Nomenclature & Stability: The specific isomer "2H-1,2,3-Triazole-2-carboxylic acid" implies a carboxyl group attached directly to the nitrogen at the 2-position (

).[1] Chemically, -carboxylic acids of azoles are often unstable carbamic acid derivatives prone to spontaneous decarboxylation or hydrolysis.[1] If you are handling a stable solid with this label, verify if it is the 4-carboxylic acid tautomer or a stable ester/salt. Regardless of the exact isomer, you must treat this compound as a High-Nitrogen Energetic Material until proven otherwise. 1,2,3-Triazoles possess high positive heats of formation and latent explosive potential, particularly when subjected to shock, friction, or metal contact.

Part 1: The Hazard Profile (Why We Choose Specific PPE)

To select the right PPE, we must understand the "Failure Modes" of the chemical.

Hazard Class	Mechanism of Danger	Operational Implication
Energetic / Explosive	High Nitrogen content (N=N bonds) creates shock/friction sensitivity.[1]	NO METAL TOOLS. Static discharge mitigation is mandatory.[1] Blast shielding required for >1g.[1]
Corrosive / Acidic	Carboxylic acid moiety ( ).[1]	Tissue destruction upon contact.[1] Inhalation of dust causes severe respiratory edema.[1]
Metal Reactivity	Triazoles can complex with transition metals (Cu, Pb, Fe) to form primary explosives (similar to metal azides).	Strict prohibition on metal spatulas, needles, or disposal in metal plumbing.

Part 2: Personal Protective Equipment (PPE) Matrix

This is not a suggestion list; it is a validated barrier system.

Ocular & Face Protection

• Standard: Chemical Splash Goggles (ANSI Z87.1+).[1] Safety glasses are insufficient because they do not seal against airborne dust or corrosive vapors.[1]

• Escalation (Scale > 1g or Heating): Add a Polycarbonate Face Shield (8-inch minimum) over the goggles.[1] This protects the neck and throat from blast fragmentation.[1]

Dermal Protection (Hand & Body)[1]

• Glove Protocol: Double-Gloving is mandatory.[1]

  • Inner Layer: 4 mil Nitrile (Tactility).[1]

  • Outer Layer: 5-8 mil Nitrile or Neoprene (Chemical/Tear resistance).[1]

  • Technique: Inspect outer gloves immediately after any contact.[1] Change every 2 hours.

• Body:

  • Flame-Resistant (FR) Lab Coat (Nomex or chemically treated cotton).[1] Polyester blends can melt into skin during a flash fire.[1]

  • High-neck coverage (snap the top button).[1]

  • Full-length trousers (No synthetic athletic wear).[1]

Respiratory Protection

• Primary: All handling must occur inside a certified Fume Hood with the sash at the lowest working position.[1]

• Secondary: If weighing outside a hood is unavoidable (highly discouraged), use a Powered Air Purifying Respirator (PAPR) or a fitted N95/P100 mask.[1] Note: Dust masks do not protect against acidic vapors.[1]

Part 3: Operational Workflow (Step-by-Step)

This protocol minimizes energy input (heat/friction) to prevent runaway decomposition.[1]

Phase A: Preparation & Weighing

• Grounding: Touch a grounding pad to discharge static electricity before opening the container.[1]

• Tool Selection: Use only Teflon (PTFE), ceramic, or wood spatulas.[1]

  • CRITICAL:NEVER use stainless steel or iron spatulas. Metal-to-crystal friction can initiate detonation in high-nitrogen compounds.[1]

• Vessel: Weigh into a tared glass or plastic vial. Avoid weighing paper (static risk).[1]

Phase B: Reaction & Handling

• Solvent Addition: Add solvent slowly down the side of the vessel to wash solids to the bottom.[1]

• Temperature Control: If the specific stability is unknown, keep the reaction vessel cooled (0°C to -10°C) during initial mixing.

• Blast Shielding: For reactions involving >500mg, place a portable weighted blast shield between you and the hood sash.[1]

Phase C: Waste & Disposal

• Quenching: Do not dispose of active triazole acids in general trash.[1]

  • Small Scale: Dilute carefully into a waste container containing water/ethanol.[1]

• Plumbing Ban: NEVER pour aqueous solutions down the sink.[1] Triazoles can crystallize in copper/lead traps (P-traps), forming explosive metal salts over time.[1]

• Labeling: Waste containers must be labeled: "Contains High-Nitrogen Heterocycles – Potential Energetic."[1]

Part 4: Logic Visualization (Decision Pathway)

The following diagram illustrates the critical decision nodes for handling this compound safely.

Figure 1: Decision logic for scaling PPE and engineering controls based on quantity and operational risk.

References

• Sigma-Aldrich. (2023).[1] Safety Data Sheet: 1,2,3-Triazole derivatives.[2][3][4][5][6] Merck KGaA.[1] Link

• National Institutes of Health (NIH). (2023).[1] PubChem Compound Summary: 1,2,3-Triazole-4-carboxylic acid.[1] National Library of Medicine.[1] Link

• University of California, San Diego (UCSD). (2019).[1] Standard Operating Procedure: High Nitrogen Compounds & Azides.[1] Environment, Health & Safety.[1][2][5][6][7][8][9][10][11] Link

• Echemi. (2023).[1] Safety Data Sheet: 2H-1,2,3-Triazole.[3][4][6]Link[1]

• Occupational Safety and Health Administration (OSHA). (2012).[1] Hazard Communication Standard: Energetic Materials. United States Department of Labor.[1] Link[1]

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